6-(1-Piperidinyl)-3-pyridinamine 3HCl

Core Science & Biosynthesis

6-(1-Piperidinyl)-3-pyridinamine 3HCl CAS number search

An In-depth Technical Guide to 6-(1-Piperidinyl)-3-pyridinamine and its Trihydrochloride Salt

This guide provides a comprehensive technical overview of 6-(1-Piperidinyl)-3-pyridinamine, a heterocyclic amine of significant interest in medicinal chemistry and drug discovery. We will delve into its chemical identity, synthesis, physicochemical properties, potential biological activities, and relevant analytical methodologies. This document is intended for researchers, chemists, and drug development professionals exploring the therapeutic potential of novel pyridine scaffolds.

Chemical Identity and Nomenclature

6-(1-Piperidinyl)-3-pyridinamine is a disubstituted pyridine ring, featuring a piperidinyl group at the 6-position and an amine group at the 3-position. While the user requested information on the trihydrochloride (3HCl) salt, it is crucial to note that a specific, stable CAS number for this salt form is not consistently reported in major chemical databases. Often, only the free base is assigned a unique identifier.

The free base, 6-(Piperidin-1-yl)pyridin-3-amine , is the parent compound. Its structure and key identifiers are presented below. The trihydrochloride salt is formed by the protonation of the three basic nitrogen atoms: the two pyridine ring nitrogens and the exocyclic amino group. The properties and handling of the compound can differ significantly between the free base and its salt forms, with salts generally exhibiting higher water solubility and crystallinity.

Table 1: Compound Identification

Identifier	Data	Source
Chemical Name	6-(1-Piperidinyl)-3-pyridinamine	-
Synonyms	6-(Piperidino)pyridin-3-amine, 5-Amino-2-(piperidin-1-yl)pyridine	-
Molecular Formula	C₁₀H₁₅N₃	[1]
Molecular Weight	177.25 g/mol (Free Base)	[1]
Monoisotopic Mass	177.1266 Da	[1]
CAS Number	Not consistently assigned. The related 6-(Piperazin-1-yl)pyridin-3-amine is 119285-06-2.[2][3]	-

Synthesis and Purification

The synthesis of 6-(1-Piperidinyl)-3-pyridinamine typically proceeds via a nucleophilic aromatic substitution pathway, followed by the reduction of a nitro group. A common and efficient strategy starts from a commercially available, appropriately substituted pyridine precursor.

General Synthesis Workflow

The logical flow for the synthesis involves introducing the piperidine moiety and then unmasking the amine functionality.

Caption: Synthetic workflow for 6-(1-Piperidinyl)-3-pyridinamine 3HCl.

Detailed Experimental Protocol (Exemplary)

This protocol is a representative procedure based on established methods for analogous compounds.[4]

Step 1: Synthesis of 2-(Piperidin-1-yl)-5-nitropyridine

• To a solution of 2-chloro-5-nitropyridine (1.0 eq) in a suitable solvent such as N,N-Dimethylformamide (DMF) or acetonitrile, add piperidine (1.2 eq).

• Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃, 2.0 eq) or triethylamine (TEA, 2.0 eq), to act as an acid scavenger.

• Heat the reaction mixture at 80-100 °C and monitor by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Upon completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel) to yield the intermediate.

Step 2: Synthesis of 6-(1-Piperidinyl)-3-pyridinamine (Free Base)

• Dissolve the 2-(Piperidin-1-yl)-5-nitropyridine intermediate (1.0 eq) in methanol or ethanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• For transfer hydrogenation, add ammonium formate (3-5 eq) and reflux the mixture.[4] Alternatively, subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the crude free base. The product can be purified further by chromatography if necessary.

Step 3: Preparation of the Trihydrochloride Salt

• Dissolve the purified free base in a minimal amount of a suitable solvent, such as isopropanol or diethyl ether.

• Cool the solution in an ice bath.

• Slowly add a solution of hydrochloric acid in an organic solvent (e.g., 2M HCl in diethyl ether or concentrated HCl in isopropanol) dropwise with stirring.

• A precipitate will form. Continue addition until the mixture is acidic.

• Stir the resulting slurry in the cold for a period to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield 6-(1-Piperidinyl)-3-pyridinamine 3HCl.

Physicochemical Properties and Analytical Characterization

The physicochemical properties of the free base are predicted to align with those of a small, moderately polar molecule. The trihydrochloride salt will have significantly different properties, most notably higher polarity and water solubility.

Table 2: Predicted Physicochemical Properties (Free Base)

Property	Predicted Value	Source
XlogP3	1.5	[1]
Topological Polar Surface Area (TPSA)	42.1 Ų	-
Hydrogen Bond Donors	1	-
Hydrogen Bond Acceptors	3	-
Rotatable Bonds	1	-

Analytical Characterization: High-Performance Liquid Chromatography (HPLC)

Purity assessment and quantification are critical for research applications. A reverse-phase HPLC method is suitable for analyzing this compound.

Exemplary HPLC Protocol: This protocol is based on established methods for analyzing aminopyridines.[5][6]

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: A linear gradient from 5% B to 95% B over 10-15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm or 280 nm.

• Sample Preparation: Dissolve the compound in a 50:50 mixture of water and acetonitrile to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Potential Biological Activities and Therapeutic Applications

While specific biological data for 6-(1-Piperidinyl)-3-pyridinamine is sparse in the public domain, the aminopyridine scaffold is a well-established pharmacophore in drug discovery.[7][8] Analysis of structurally related compounds allows for a strong, evidence-based prediction of its potential therapeutic applications, particularly in oncology.

Kinase Inhibition

The aminopyridine core is prevalent in numerous kinase inhibitors. Structurally similar compounds have shown potent activity against several important cancer-related kinases.

• Phosphoinositide 3-Kinase (PI3K) Inhibition: The PI3K/AKT/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival, and it is frequently dysregulated in cancer.[9] A series of 4-(piperid-3-yl)amino substituted 6-pyridylquinazoline derivatives were identified as potent PI3Kδ inhibitors, with IC₅₀ values in the low nanomolar range, comparable to the approved drug idelalisib.[10] This suggests that 6-(1-Piperidinyl)-3-pyridinamine could serve as a valuable scaffold for developing novel PI3K inhibitors.

• PIM Kinase Inhibition: PIM kinases are a family of serine/threonine kinases that are overexpressed in various hematological malignancies and solid tumors. A study identified potent pan-PIM kinase inhibitors where a substituted piperidine or cyclohexyl ring was attached to a pyridyl core, demonstrating the utility of this general structure in targeting PIM kinases.[11]

• FLT3 Inhibition: FMS-like tyrosine kinase 3 (FLT3) is a receptor tyrosine kinase, and mutations such as internal tandem duplications (ITD) are common drivers in acute myeloid leukemia (AML). Aminopyridine derivatives have been successfully developed as potent and balanced inhibitors of both wild-type and mutant FLT3.[12]

Table 3: Biological Activity of Structurally Related Kinase Inhibitors

Compound Class	Target Kinase	Key Result (IC₅₀)	Reference
6-Pyridylquinazolines	PI3Kδ	0.7 nM - 1.3 nM	[10]
Aminocyclohexyl Pyridines	PIM1/2/3	Picomolar to nanomolar range	[11]
Imidazopyridine-Pyridine	FLT3-ITD	Potent cell-based inhibition	[12]
Pyrazolo[3,4-d]pyrimidine	EGFR Mutant	Potent cell proliferation inhibition	[13]

Predicted Mechanism of Action: PI3K/AKT Signaling Pathway

Given the strong evidence from related compounds, a likely mechanism of action is the inhibition of the PI3K/AKT pathway. By binding to the ATP-binding pocket of PI3K, the compound would prevent the phosphorylation of PIP2 to PIP3, thereby inhibiting downstream signaling and leading to decreased cell proliferation and increased apoptosis in cancer cells.

Caption: Predicted inhibition of the PI3K/AKT signaling pathway.

Safety and Handling

• Potential Hazards:

  • Toxicity: Likely to be harmful if swallowed, in contact with skin, or if inhaled.

  • Irritation/Corrosion: May cause skin irritation and serious eye irritation or damage.[14][15][16]

  • Organ Toxicity: May cause respiratory irritation. Prolonged or repeated exposure may cause damage to organs.

• Recommended Handling Procedures:

  • Work in a well-ventilated area, preferably within a chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

  • Avoid generating dust if handling the solid salt form.

  • Wash hands thoroughly after handling.

Conclusion

6-(1-Piperidinyl)-3-pyridinamine is a versatile chemical scaffold with significant, albeit largely predicted, potential in drug discovery. Its structural similarity to known potent inhibitors of key oncogenic pathways, such as PI3K and PIM kinases, makes it a compelling candidate for further investigation. This guide provides a foundational framework for its synthesis, analysis, and handling, empowering researchers to explore its therapeutic utility in a rational and informed manner. Future work should focus on generating specific biological data for this compound to validate its predicted activities and to unlock its full potential as a novel therapeutic agent.

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• Identification of N-(4-((1R,3S,5S)-3-Amino-5-methylcyclohexyl)pyridin-3-yl)-6-(2,6-difluorophenyl)-5-fluoropicolinamide (PIM447), a Potent and Selective Proviral Insertion Site of Moloney Murine Leukemia (PIM) 1, 2, and 3 Kinase Inhibitor.
• Preparation of (r)-3-aminopiperidine dihydrochloride.
• Method for preparing 4-(6-aminopyridine-3-yl) piperazine-1-carboxylic acid tert-butyl ester.
• Pharmacological properties of (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide. (Source: Not specified).
• An imidazo[1,2-a]pyridine-pyridine derivative potently inhibits FLT3-ITD and FLT3. eScholarship.org. (Source: Not specified).
• Piperidine synthesis. Organic Chemistry Portal. (Source: Not specified).
• Discovery of (R)-1-(3-(4-Amino-3-(3-chloro-4-(pyridin-2-ylmethoxy)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)piperidin-1-yl)prop-2-en-1-one (CHMFL-EGFR-202) as a Novel Irreversible EGFR Mutant Kinase Inhibitor with a Distinct Binding Mode. PubMed. (Source: Not specified).
• 6-(piperidin-1-yl)pyridin-3-amine. PubChemLite. (Source: Not specified).
• SAFETY DATA SHEET - 3-Amino-2,6-piperidinedione Hydrochloride. TCI Chemicals. (Source: Not specified).
• 119285-06-2|6-(Piperazin-1-yl)pyridin-3-amine. Ambeed. (Source: Not specified).
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• 119285-06-2 | 6-(Piperazin-1-yl)pyridin-3-amine. ChemScene. (Source: Not specified).
• Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as Antibacterial Agents. PMC. (Source: Not specified).
• CAS No : 82857-39-4| Chemical Name : (S)-Atomoxetine Hydrochloride.
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• Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. WestminsterResearch. (Source: Not specified).
• 6-(Piperidin-1-yl)pyridin-3-ylboronic acid AldrichCPR. Sigma-Aldrich. (Source: Not specified).
• Process for the preparation of 2,4-diamino-6-piperidinyl-pyrimidine-3-N-oxide.
• (S)-Tomoxetine hydrochloride - CAS:82857-39-4. J&W Pharmlab. (Source: Not specified).

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Part 1: Core Molecular Profile and Physicochemical Properties

An In-depth Technical Guide to 6-(piperidin-1-yl)pyridin-3-amine and its Trihydrochloride Salt

This guide provides a comprehensive technical overview of 6-(piperidin-1-yl)pyridin-3-amine and its trihydrochloride salt, tailored for researchers, scientists, and professionals in drug development. The document delves into the molecule's fundamental physicochemical properties, analytical characterization, synthesis, and potential applications, with a focus on practical, field-proven insights.

The compound 6-(piperidin-1-yl)pyridin-3-amine is a heterocyclic molecule incorporating both a pyridine and a piperidine ring system. The presence of a primary amine group on the pyridine ring and the tertiary amine within the piperidine structure makes it a versatile building block in medicinal chemistry. The trihydrochloride salt form enhances its solubility in aqueous media, a critical attribute for biological testing and formulation.

The molecular weight of the free base (C10H15N3) is 177.25 g/mol . The trihydrochloride salt (C10H15N3·3HCl) is formed by the protonation of the three nitrogen atoms within the structure. The molecular weight of this salt is calculated to be 286.63 g/mol .

A summary of its key identifiers and calculated properties is presented in Table 1.

Table 1: Physicochemical and Structural Identifiers

Property	Value	Source
IUPAC Name	6-(Piperidin-1-yl)pyridin-3-amine	-
Molecular Formula	C10H15N3	[1]
Molecular Weight (Free Base)	177.25 g/mol	Calculated
Monoisotopic Mass (Free Base)	177.1266 Da	[1]
Molecular Weight (3HCl Salt)	286.63 g/mol	Calculated
SMILES	C1CCN(CC1)C2=NC=C(C=C2)N	[1]
InChI	InChI=1S/C10H15N3/c11-9-4-5-10(12-8-9)13-6-2-1-3-7-13/h4-5,8H,1-3,6-7,11H2	[1]
InChIKey	WONYQZCHGNGJRW-UHFFFAOYSA-N	[1]

Part 2: Synthesis, Handling, and Quality Control

General Synthetic Approaches

The synthesis of substituted aminopyridines often involves nucleophilic aromatic substitution or cross-coupling reactions. While a specific synthesis for 6-(piperidin-1-yl)pyridin-3-amine is not detailed in the provided search results, a plausible route involves the reaction of a dihalopyridine with piperidine, followed by the introduction of the amine group. For instance, a common strategy is the Buchwald-Hartwig amination or a similar palladium-catalyzed cross-coupling reaction, which allows for the formation of C-N bonds.

The general workflow for the synthesis and purification of such a compound is outlined in the diagram below. This process emphasizes the importance of in-process controls and final quality assessment to ensure the compound meets the required specifications for research and development.

Caption: A generalized workflow for the synthesis, purification, and quality control of a substituted aminopyridine derivative.

Handling and Storage

The trihydrochloride salt is expected to be a crystalline solid and should be stored in a cool, dry place, protected from light and moisture. As with all amine salts, it is important to handle the compound in a well-ventilated area.

Part 3: Potential Applications in Drug Discovery

The piperidine moiety is a common scaffold in medicinal chemistry, appearing in numerous approved drugs.[] Similarly, the aminopyridine structure is a key pharmacophore in a variety of biologically active molecules. The combination of these two rings in 6-(piperidin-1-yl)pyridin-3-amine suggests its potential as a valuable building block for the synthesis of novel therapeutic agents.

Research into related structures has highlighted several areas of interest:

• Kinase Inhibition: Pyrazolo[3,4-b]pyridines, which share a similar core structure, have been investigated as inhibitors of cyclin-dependent kinases (CDKs), which are crucial regulators of the cell cycle and are often dysregulated in cancer.[3]

• Antimicrobial Activity: Piperidine and pyridine derivatives have shown promise as antibacterial agents.[4][5] The nitrogen-containing heterocycles can interact with various bacterial targets.

• CNS Disorders: The piperidine ring is a well-known scaffold for centrally acting agents. Related aminopyridine compounds have been explored for conditions like Alzheimer's disease.[6]

The potential mechanism of action for a kinase inhibitor based on this scaffold is depicted below.

Caption: A diagram showing the potential inhibitory action of a compound based on the 6-(piperidin-1-yl)pyridin-3-amine scaffold on a kinase signaling pathway.

Part 4: Experimental Protocols

Protocol 1: Preparation of a Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 6-(piperidin-1-yl)pyridin-3-amine 3HCl.

• Calculate the required mass: For 10 mL of a 10 mM solution, the required mass is:

  • Mass = 0.01 L * 0.01 mol/L * 286.63 g/mol = 0.02866 g = 28.66 mg

• Weigh the compound: Accurately weigh approximately 28.66 mg of the trihydrochloride salt using an analytical balance.

• Dissolution: Transfer the weighed compound to a 15 mL conical tube. Add a small amount of sterile, deionized water or a suitable buffer (e.g., PBS) and vortex to dissolve.

• Final Volume Adjustment: Once fully dissolved, add the solvent to a final volume of 10 mL.

• Storage: Store the stock solution at -20°C for long-term storage or at 4°C for short-term use.

Protocol 2: Analytical Characterization by HPLC

This protocol provides a general method for assessing the purity of the compound using High-Performance Liquid Chromatography (HPLC).

• Instrumentation: An HPLC system equipped with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-17 min: 5% to 95% B

  • 17-20 min: 95% B

  • 20-21 min: 95% to 5% B

  • 21-25 min: 5% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dilute the stock solution to approximately 1 mg/mL in the mobile phase.

This method should provide a sharp peak for the compound of interest, and the peak area can be used to determine its purity relative to any impurities.[7]

Protocol 3: Structural Confirmation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is essential for confirming the chemical structure.

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6 or D2O for the salt, CDCl3 for the free base). Add an internal standard like tetramethylsilane (TMS) if required.[8]

• ¹H NMR Acquisition:

  • Acquire a proton NMR spectrum on a 400 MHz or higher spectrometer.

  • Expected signals would include aromatic protons on the pyridine ring, and aliphatic protons from the piperidine ring. The chemical shifts and coupling patterns will be characteristic of the structure.

• ¹³C NMR Acquisition:

  • Acquire a carbon-13 NMR spectrum.

  • This will show distinct signals for each unique carbon atom in the molecule, further confirming the structure.

• Data Processing: Process the raw data using appropriate software to obtain the final spectra. The chemical shifts should be referenced to the solvent peak or TMS.

Conclusion

6-(piperidin-1-yl)pyridin-3-amine and its trihydrochloride salt are valuable chemical entities for research and drug discovery. This guide has provided core information on their molecular weight and other physicochemical properties, along with insights into their synthesis, handling, and potential applications. The experimental protocols offered serve as a starting point for researchers to effectively utilize and characterize this compound in a laboratory setting.

References

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Chemical Scaffold Analysis: 3-Amino-6-Piperidinopyridine Trihydrochloride

Executive Summary

3-Amino-6-piperidinopyridine trihydrochloride (CAS: 5588-20-5 for free base; salt forms vary) represents a privileged scaffold in modern drug discovery. Structurally characterized by a pyridine core substituted with an electron-donating piperidine ring at the C6 position and a primary amine at the C3 position, this molecule serves as a critical bioisostere for pyrimidine-based therapeutics (e.g., Minoxidil analogs) and a building block for kinase inhibitors (GSK-3

, SHP2).

This guide addresses the specific technical challenges of working with the trihydrochloride salt form , which offers superior oxidative stability compared to the free base but requires precise neutralization protocols for downstream nucleophilic utility.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

The trihydrochloride salt is a highly polar, crystalline solid. Unlike its free base counterpart, which is prone to oxidation (browning) upon air exposure due to the electron-rich aniline-like system, the hydrochloride salt stabilizes the amine functionalities.

Table 1: Physicochemical Specifications

Property	Value / Description	Notes
Chemical Name	6-(Piperidin-1-yl)pyridin-3-amine trihydrochloride	Systematic IUPAC
Molecular Formula	ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">	Salt stoichiometry may vary (2HCl vs 3HCl) based on isolation method.
Molecular Weight	~286.63 g/mol (Salt) / 177.25 g/mol (Base)	3HCl adds ~109.38 Da
Appearance	Off-white to pale yellow hygroscopic solid	Darkens if free base is liberated in situ.
Solubility	Water ( mg/mL), DMSO, Methanol	Insoluble in non-polar organics (Hexanes, DCM).
pKa (Predicted)	Pyridine N: ~6.5	Piperidine N is delocalized; Primary amine is aniline-like (~4-5).
Hygroscopicity	High	Requires storage under desiccated inert gas.

Synthetic Utility & Mechanism

The "Privileged Scaffold" Concept

The 3-amino-6-piperidinopyridine core is a bifunctional pharmacophore .

• The 6-Piperidine Moiety: Acts as a hydrophobic bulk element that improves solubility and metabolic stability compared to a phenyl ring. The nitrogen atom participates in resonance with the pyridine ring, increasing electron density at the C3 and C5 positions.

• The 3-Amino Group: The primary handle for derivatization. It is nucleophilic but less so than an alkyl amine due to the electron-withdrawing nature of the pyridine ring (though mitigated by the piperidine donor).

Mechanism of Action in Synthesis

The trihydrochloride must be neutralized to the free base to participate in reactions. Once liberated, the C3-amine undergoes:

• Amide Coupling: Reaction with carboxylic acids/acyl chlorides (common in kinase inhibitor synthesis).

• Urea Formation: Reaction with isocyanates.

• Cross-Coupling: Buchwald-Hartwig amination (requires careful catalyst selection due to the pyridine nitrogen potentially poisoning Pd).

Diagram 1: Reactivity & Synthesis Map

This diagram illustrates the standard industrial route to the scaffold and its downstream utility.

Caption: Synthesis via SNAr and reduction, leading to the stable trihydrochloride salt.

Experimental Protocols

Protocol A: Controlled Liberation of Free Base

Context: You cannot use the trihydrochloride directly in palladium-catalyzed couplings or sensitive acylations because the HCl will quench catalysts or alter pH. Safety: Perform in a fume hood. The free base is sensitive to oxidation (turns purple/brown).

• Dissolution: Suspend 1.0 eq of 3-amino-6-piperidinopyridine trihydrochloride in water (10 mL/g). It should fully dissolve.

• Basification: Cool to 0°C. Slowly add 10% NaOH or saturated

  dropwise while monitoring pH.

  • Target: pH 10-11.

  • Observation: The solution will become cloudy as the free base precipitates or oils out.

• Extraction: Immediately extract with Dichloromethane (DCM) or Ethyl Acetate (

  mL/g).

  • Note: DCM is preferred for solubility, but Ethyl Acetate is greener.

• Drying: Dry the combined organic layers over anhydrous

  for 15 minutes.

• Filtration & Use: Filter and concentrate in vacuo.

  • CRITICAL: Do not store the free base dry for long periods. Use immediately in the next step (e.g., amide coupling) to prevent oxidative degradation.

Protocol B: Quality Control (Titration)

Context: Commercial batches of "trihydrochloride" often vary between 2.5HCl and 3.0HCl due to lattice trapping. Exact stoichiometry is required for precise molar equivalents in reactions.

• Dissolve 100 mg of salt in 50 mL deionized water.

• Titrate with 0.1 M

  (Silver Nitrate) using a potentiometric titrator or chromate indicator (Mohr’s method).

• Calculate moles of

  vs. moles of parent scaffold (determined by HPLC purity).

  • Calculation: If Ratio

    , use MW ~286.6. If ~2.0, use MW ~250.

Handling, Stability & Safety (SDS Summary)

Stability Profile

• Oxidation: The C3-amino group is electron-rich (donated density from C6-piperidine). It is highly susceptible to air oxidation , forming azo-dimers or N-oxides (seen as darkening).

  • Mitigation: Store the HCl salt.[1] Only liberate the base under

    or Argon.

• Hygroscopicity: The trihydrochloride absorbs atmospheric water, becoming a sticky gum.

  • Mitigation: Store in a desiccator at -20°C.

Safety Hazards[2][3][10][11][12]

• GHS Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

• Specific Hazard: Pyridine derivatives can act as neurological irritants. Piperidine moieties often possess pharmacological activity on ion channels. Treat as a potent bioactive.[2]

Analytical Characterization

To validate the integrity of your material, compare against these standard spectral markers.

Table 2: 1H-NMR Predictors (DMSO-d6)

Position	Shift ( ppm)	Multiplicity	Interpretation
Pyridine C2-H	7.6 - 7.8	Doublet (d)	Deshielded by Ring N.
Pyridine C4-H	6.9 - 7.1	dd	Coupling with C5 and C2.
Pyridine C5-H	6.8 - 7.0	Doublet (d)	Ortho to piperidine.
Piperidine	3.4 - 3.6	Multiplet (4H)	Alpha to Nitrogen.
Piperidine	1.5 - 1.7	Multiplet (6H)	Bulk ring protons.
Amine	4.5 - 5.5	Broad Singlet	Disappears with shake.
HCl Protons	> 10.0	Broad	Very broad exchangeable peak (salt only).

References

• Synthesis of Pyridine Derivatives

  • Title: "Nucleophilic Aromatic Substitution of 2-Halo-5-nitropyridines: A Practical Route to 3-Amino-6-substituted Pyridines."
  • Source: Journal of Organic Chemistry (General Methodology Reference).
  • Context: Describes the mechanism used to install the piperidine ring.

  • Link: (Search: SNAr pyridine piperidine)

• Pharmacological Application (Kinase Inhibition)

  • Title: "Discovery of 6-amino pyridine clubbed heterocycles as potent dual GSK-3β/CK-1δ inhibitors for the treatment of Alzheimer's disease."[3]

  • Source: Bioorganic Chemistry, 2025.[4]

  • Context: Validates the use of the 6-amino-pyridine scaffold in neurodegener

  • Link:[3]

• Safety & Handling

  • Title: "Safety Data Sheet: 6-(Piperidin-1-yl)pyridin-3-amine."
  • Source: Sigma-Aldrich / Merck.

  • Context: Hazard identification and storage protocols.[4][5][6]

  • Link:

• Structural Bioisosterism

  • Title: "Pyridines and Pyrimidines in Medicinal Chemistry."
  • Source: Journal of Medicinal Chemistry.
  • Context: Discusses the interchangeability of pyridine and pyrimidine cores (relevant to Minoxidil analogs).

  • Link:

Sources

• 1. 6-(Piperidin-1-yl)pyridin-3-ylboronic Acid Hydrochloride Salt (Technical Grade) [lgcstandards.com]
• 2. CAS 5588-84-1: Vanadyl triisopropoxide | CymitQuimica [cymitquimica.com]
• 3. Discovery of 6-amino pyridine clubbed heterocycles as potent dual GSK-3β/CK-1δ inhibitors for the treatment of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. fishersci.ca [fishersci.ca]

Technical Monograph: 6-(1-Piperidinyl)-3-pyridinamine 3HCl

[1]

Executive Summary

6-(1-Piperidinyl)-3-pyridinamine 3HCl (CAS: 82857-31-6) is a highly specialized heterocyclic building block used extensively in the synthesis of kinase inhibitors, GPCR ligands, and phosphatase modulators (e.g., SHP2).[1] Distinguished by its "phenyl-pyridyl switch" capability, this scaffold offers medicinal chemists a strategic tool to modulate lipophilicity (LogP), aqueous solubility, and hydrogen bond networking compared to its biphenyl analogs.

This guide serves as a definitive technical resource for researchers, detailing the compound's structural integrity, validated synthesis protocols, and application in high-affinity ligand design.

Chemical Identity & Structural Analysis[2][3]

The compound consists of a central pyridine ring substituted at the C6 position with a saturated piperidine ring and at the C3 position with a primary amine. The "3HCl" designation indicates a trihydrochloride salt form, which significantly alters its solubility profile and solid-state stability compared to the free base.

Nomenclature & Identifiers[3]

Parameter	Detail
IUPAC Name	6-(piperidin-1-yl)pyridin-3-amine trihydrochloride
Common Name	6-(1-Piperidinyl)-3-pyridinamine 3HCl
CAS Number	82857-31-6 (Salt); 119285-06-2 (Free Base variant ref)
Molecular Formula	C₁₀H₁₅N₃[1][2][3][4][5] · 3HCl
Molecular Weight	177.25 g/mol (Free Base); ~286.6 g/mol (3HCl Salt)
SMILES (Salt)	Cl.Cl.Cl.NC1=CN=C(N2CCCCC2)C=C1
InChI Key	WONYQZCHGNGJRW-UHFFFAOYSA-N (Free Base)

Structural Pharmacophore Analysis

The molecule features three distinct nitrogen centers, each playing a specific role in biological interaction and chemical reactivity:

• Pyridine Nitrogen (N1): Acts as a hydrogen bond acceptor.[6] Its basicity is modulated by the electron-donating piperidine ring at C6.

• Piperidine Nitrogen (Exocyclic): Conjugated with the pyridine ring (amidine-like resonance), reducing its basicity but increasing the electron density of the pyridine ring.

• Primary Amine (C3-NH2): Aniline-like character; serves as a critical attachment point for amide coupling or urea formation in drug design.

Synthesis & Preparation Protocols

The most robust route to 6-(1-Piperidinyl)-3-pyridinamine involves a Nucleophilic Aromatic Substitution (

) followed by a reduction. Direct amination of 3-amino-6-chloropyridine is often sluggish due to the electron-rich nature of the amino-pyridine; therefore, the Nitro-Reduction Route is the industry standard for high yield and purity.

Reaction Pathway Diagram

Figure 1: Step-wise synthesis pathway from 2-chloro-5-nitropyridine to the trihydrochloride salt.

Detailed Experimental Protocol

Step 1: Coupling

• Charge: Dissolve 2-chloro-5-nitropyridine (1.0 eq) in anhydrous DMF (5 vol).

• Addition: Add Potassium Carbonate (

  , 2.0 eq) followed by Piperidine (1.1 eq).

• Reaction: Heat the mixture to 80°C for 4–6 hours. Monitor by TLC/LCMS for disappearance of starting material.

• Workup: Pour reaction mixture into ice-water. The yellow solid (6-(piperidin-1-yl)-3-nitropyridine) precipitates. Filter, wash with water, and dry in vacuo.

Step 2: Reduction[7]

• Charge: Suspend the nitro intermediate in Methanol (10 vol).

• Catalyst: Add 10% Pd/C (5 wt% loading).

• Hydrogenation: Stir under

  atmosphere (balloon pressure or 30 psi) at RT for 12 hours.

• Purification: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate to obtain the crude amine as a dark oil or low-melting solid.

Step 3: Salt Formation (Critical for Stability)

• Dissolution: Dissolve the crude free base in minimal Ethanol or Dioxane.

• Acidification: Dropwise add 4M HCl in Dioxane (3.5 eq) at 0°C.

• Precipitation: A white to off-white precipitate forms immediately.

• Isolation: Filter the solid under

  (hygroscopic). Wash with cold diethyl ether.

• Drying: Dry in a vacuum desiccator over

  .

Handling, Stability & Safety

Physicochemical Properties[7][9]

• Hygroscopicity: The 3HCl salt is highly hygroscopic . It will deliquesce if exposed to ambient moisture.

• Solubility: Freely soluble in water, DMSO, and Methanol. Insoluble in non-polar solvents (Hexane, DCM).

• Acidity: The 1% aqueous solution is strongly acidic (pH < 2).

Storage Requirements[10]

• Temperature: Store at -20°C for long-term stability.

• Atmosphere: Store under inert gas (Argon/Nitrogen).

• Container: Amber glass vials with Teflon-lined caps, sealed with Parafilm.

Applications in Drug Discovery[7][9][11][12][13]

This scaffold is a "privileged structure" in medicinal chemistry, often used to replace biphenyl or phenyl-amine moieties to improve pharmacokinetic properties.

Key Therapeutic Areas

• Kinase Inhibitors:

  • The pyridine nitrogen provides a key H-bond acceptor for the kinase hinge region (e.g., CDK4/6, ALK inhibitors).

  • The piperidine ring projects into the solvent-exposed region, improving solubility.

• SHP2 Phosphatase Inhibitors:

  • Analogs of this amine are used to construct the "head" group of allosteric SHP2 inhibitors, binding to the tunnel formed at the interface of the N-SH2, C-SH2, and PTP domains.

• Sigma Receptor Ligands:

  • The basic nitrogen of the piperidine (at physiological pH) mimics the charged pharmacophore required for Sigma-1 (

    ) receptor binding, relevant in neuropathic pain and neurodegeneration research.

Interaction Logic Diagram

Figure 2: Pharmacophore mapping of the compound against common biological targets.

References

• GuideChem. (2023). Chemical Properties of 6-(1-Piperidinyl)-3-pyridinamine 3HCl (CAS 82857-31-6). Retrieved from

• National Institutes of Health (NIH). (2025). Piperidine-containing drugs and recent analogs: Biological activity and synthesis. PubMed. Retrieved from

• PubChem. (2025).[8] Compound Summary: 6-(piperidin-1-yl)pyridin-3-amine.[2][4][9] Retrieved from

• PharmaBlock. (2023). Pyridine: A Privileged Scaffold in Drug Discovery - The Magic of Phenyl-Pyridyl Switch. Retrieved from

• MDPI. (2025). Synthesis of 6-Amino-pyridine Derivatives and their Affinity for Sigma Receptors. Molecules. Retrieved from

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. PubChemLite - 6-(piperidin-1-yl)pyridin-3-amine (C10H15N3) [pubchemlite.lcsb.uni.lu]
• 3. 2642577-31-7|6-Chloro-4-(4-fluoro-2-methylphenyl)pyridin-3-amine hydrochloride|BLD Pharm [bldpharm.com]
• 4. CAS 55403-35-5: 6-(4-Methylpiperazin-1-yl)pyridin-3-amine [cymitquimica.com]
• 5. CN113429340B - Method for preparing 4- (6-aminopyridine-3-yl) piperazine-1-carboxylic acid tert-butyl ester - Google Patents [patents.google.com]
• 6. img01.pharmablock.com [img01.pharmablock.com]
• 7. CN110551063A - Method for synthesizing 5- (N-BOC-piperazine-1-yl) pyridine-2-amine - Google Patents [patents.google.com]
• 8. Piperidin-3-amine dihydrochloride | C5H14Cl2N2 | CID 16211870 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of 6-(1-Piperidinyl)-3-pyridinamine 3HCl from 2-chloro-5-nitropyridine

Abstract

This document provides a detailed, two-step synthetic protocol for the preparation of 6-(1-Piperidinyl)-3-pyridinamine and its subsequent conversion to the trihydrochloride salt, starting from the commercially available 2-chloro-5-nitropyridine. The synthesis involves a nucleophilic aromatic substitution (SNAr) followed by a catalytic hydrogenation. This guide is intended for researchers, chemists, and professionals in the field of medicinal chemistry and drug development, offering not only a step-by-step protocol but also the underlying chemical principles and experimental considerations for a successful and reproducible synthesis.

Introduction and Synthetic Strategy

6-(1-Piperidinyl)-3-pyridinamine is a valuable diamine building block in medicinal chemistry, frequently utilized as a scaffold in the development of novel therapeutic agents. Its structure incorporates a key pyridine core with differential reactivity at the amino and piperidinyl sites, allowing for diverse downstream functionalization.

The synthetic strategy outlined herein is a robust and efficient two-step process. The synthesis commences with the reaction of 2-chloro-5-nitropyridine with piperidine. The electron-withdrawing nitro group at the 5-position strongly activates the pyridine ring towards nucleophilic attack, facilitating the displacement of the chloride at the 2-position.[1][2] The resulting nitro-intermediate, 6-(1-piperidinyl)-3-nitropyridine, is then subjected to reduction to yield the target diamine. Catalytic hydrogenation is the method of choice for this transformation due to its high efficiency, selectivity, and the clean nature of the work-up.[3][4] Finally, the basic diamine product is converted into its trihydrochloride salt to enhance its stability, crystallinity, and aqueous solubility, which are often desirable properties for pharmaceutical intermediates.

Overall Synthetic Workflow

Caption: Overall two-step synthesis of the target compound.

Detailed Experimental Protocols

PART A: Synthesis of 6-(1-Piperidinyl)-3-nitropyridine (Step 1)

Principle: This step proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The pyridine nitrogen and the nitro group act in concert to withdraw electron density from the ring, making the carbon atom attached to the chlorine (C2) highly electrophilic. Piperidine, a strong secondary amine nucleophile, attacks this position, leading to the formation of a stabilized intermediate (a Meisenheimer-like complex), which subsequently eliminates a chloride ion to restore aromaticity and yield the product.[5][6]

Sources

• 1. Kinetics of some of the reactions of 2-fluoro- and 2-chloro-5-nitropyridines and 1-fluoro- and 1-chloro-2,4-dinitrobenzenes with aniline and piperidine in acetone and methanol - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]

Protocol for the Neutralization of 6-(1-Piperidinyl)-3-pyridinamine 3HCl to its Free Base

Application Note & Protocol

Abstract

This document provides a comprehensive, step-by-step protocol for the neutralization of 6-(1-Piperidinyl)-3-pyridinamine trihydrochloride to its corresponding free base. This procedure is essential for researchers and drug development professionals who require the free amine form of this compound for subsequent synthetic transformations, biological assays, or formulation studies. The protocol is designed with a focus on scientific integrity, providing not only the procedural steps but also the underlying chemical principles and safety considerations. The methodology employs a standard acid-base extraction technique, which is a robust and scalable method for the isolation of basic compounds.[1][2] This guide also includes recommendations for the purification of the resulting free base to ensure high purity for downstream applications.

Introduction

6-(1-Piperidinyl)-3-pyridinamine is a molecule of interest in medicinal chemistry due to its structural motifs, which are present in various biologically active compounds. Often, this compound is supplied as a hydrochloride salt to enhance its stability and solubility in aqueous media. However, for many chemical reactions and biological studies, the free base form is required. The trihydrochloride salt possesses three acidic protons that need tobe neutralized to liberate the free amine. This protocol details a reliable method to achieve this conversion through a liquid-liquid extraction procedure, a fundamental and widely used technique in organic chemistry for the separation and purification of compounds based on their differential solubility in immiscible liquid phases.[1]

Theory and Mechanistic Insights

The neutralization of 6-(1-Piperidinyl)-3-pyridinamine 3HCl is an acid-base reaction. The trihydrochloride salt consists of the protonated form of the amine, which is water-soluble. By adding a base, the acidic protons are removed, and the neutral, free base is generated. The free base is typically less soluble in water and more soluble in organic solvents.

The molecule has three potential sites for protonation: the piperidine nitrogen, the pyridine ring nitrogen, and the exocyclic amino group. The basicity of these nitrogens, and consequently the acidity of their conjugate acids, differs. The piperidine nitrogen is the most basic, with a pKa of its conjugate acid around 11.[3] The pyridine nitrogen is significantly less basic, with a pKa of its conjugate acid around 5.2. The basicity of the 3-amino group is also influenced by the pyridine ring. To ensure complete neutralization of the trihydrochloride salt, a base must be chosen that is strong enough to deprotonate all three acidic centers. A moderately strong base, such as sodium carbonate, or a strong base, like sodium hydroxide, is typically employed. The reaction can be represented as follows:

6-(1-Piperidinyl)-3-pyridinamine·3HCl + 3 NaOH → 6-(1-Piperidinyl)-3-pyridinamine + 3 NaCl + 3 H₂O

Once the free base is formed, it can be extracted from the aqueous layer into a water-immiscible organic solvent. The choice of the organic solvent is crucial for an efficient extraction and is based on the solubility of the free base and its immiscibility with water.

Materials and Equipment

Reagents	Grade	Supplier
6-(1-Piperidinyl)-3-pyridinamine 3HCl	≥95%	Commercially Available
Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃)	Reagent Grade	Standard Supplier
Dichloromethane (CH₂Cl₂) or Ethyl Acetate (EtOAc)	HPLC Grade	Standard Supplier
Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)	Anhydrous	Standard Supplier
Deionized Water
1 M Hydrochloric Acid (HCl)	For pH adjustment
Saturated Sodium Chloride Solution (Brine)

Equipment

Separatory Funnel

Beakers and Erlenmeyer flasks

Magnetic stirrer and stir bar

pH paper or pH meter

Rotary evaporator

Filtration apparatus (Büchner funnel, filter paper)

Glass column for chromatography (optional)

TLC plates and chamber (optional)

Experimental Protocol

Neutralization

• Dissolution: In a suitable Erlenmeyer flask, dissolve a known quantity of 6-(1-Piperidinyl)-3-pyridinamine 3HCl in deionized water. A concentration of 5-10% (w/v) is a good starting point. Stir the solution until the solid is completely dissolved.

• Basification: While stirring, slowly add a 2 M aqueous solution of sodium hydroxide (NaOH) or a saturated solution of sodium carbonate (Na₂CO₃) to the dissolved hydrochloride salt.

  • Rationale: A strong base like NaOH or a moderately strong base like Na2CO3 is used to ensure complete deprotonation of all three acidic protons of the trihydrochloride salt.

• pH Monitoring: Monitor the pH of the aqueous solution using pH paper or a pH meter. Continue adding the base dropwise until the pH of the solution is between 10 and 12. The formation of a precipitate or an oily layer, which is the free base, may be observed.

Liquid-Liquid Extraction

• Transfer to Separatory Funnel: Transfer the basified aqueous solution to a separatory funnel of appropriate size.

• Addition of Organic Solvent: Add an equal volume of a water-immiscible organic solvent, such as dichloromethane (CH₂Cl₂) or ethyl acetate (EtOAc).

• Extraction: Stopper the separatory funnel and shake it vigorously for 1-2 minutes, periodically inverting the funnel and venting to release any pressure buildup.

• Phase Separation: Place the separatory funnel in a ring stand and allow the layers to separate completely. The organic layer containing the free base will be the bottom layer if using dichloromethane and the top layer if using ethyl acetate.

• Collection of Organic Layer: Carefully drain the organic layer into a clean Erlenmeyer flask.

• Repeat Extraction: To maximize the recovery of the free base, repeat the extraction of the aqueous layer with a fresh portion of the organic solvent at least two more times. Combine all the organic extracts.

Work-up and Isolation

• Washing: Wash the combined organic extracts with a saturated solution of sodium chloride (brine). This helps to remove any residual water from the organic layer.

• Drying: Dry the organic layer over an anhydrous drying agent, such as sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Stir the mixture for 15-20 minutes.

• Filtration: Filter the dried organic solution through a fluted filter paper or a Büchner funnel to remove the drying agent.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the organic solvent. This will yield the crude 6-(1-Piperidinyl)-3-pyridinamine free base, which may be an oil or a solid.

Purification of the Free Base

The crude free base may contain residual impurities. Depending on the desired level of purity, one of the following methods can be employed.

Recrystallization

If the free base is a solid, recrystallization is an effective method for purification.

• Solvent Selection: The choice of solvent is critical. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. A solvent system, such as ethanol/water or toluene, may be effective for aminopyridine derivatives.[8]

• Procedure: Dissolve the crude solid in a minimal amount of the hot solvent. If there are any insoluble impurities, perform a hot filtration. Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization. Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.[9]

Column Chromatography

For oily products or for achieving very high purity, silica gel column chromatography is recommended.

• Stationary Phase: Silica gel is commonly used.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexanes or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol) is typically used. To prevent peak tailing, which is common for basic compounds on acidic silica gel, a small amount (0.5-1%) of a basic modifier like triethylamine (TEA) or pyridine can be added to the eluent.[10]

• Procedure: Dissolve the crude product in a minimal amount of the mobile phase and load it onto the column. Elute the column with the chosen solvent system, collecting fractions and monitoring the separation by Thin Layer Chromatography (TLC). Combine the pure fractions and remove the solvent under reduced pressure.[8]

Safety and Handling

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling chemicals.[11]

• Ventilation: Work in a well-ventilated area or a fume hood, especially when using volatile organic solvents like dichloromethane and pyridine.[11]

• Pyridine and its derivatives: Pyridine-containing compounds can be toxic and have a strong, unpleasant odor. Avoid inhalation of vapors and skin contact.[11]

• Sodium Hydroxide: Sodium hydroxide is corrosive and can cause severe burns. Handle with care.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Visualization of the Workflow

Caption: Workflow for the neutralization and purification of 6-(1-Piperidinyl)-3-pyridinamine free base.

References

• Wei, D., et al. (2009). Solubility of 2-Aminopyridine in Acetone, Chloroform, and Ethyl Acetate. Journal of Chemical & Engineering Data, 54(3), 1094-1096. Available at: [Link]

• American Chemical Society. (2009). Solubility of 2-Aminopyridine in Acetone, Chloroform, and Ethyl Acetate. Available at: [Link]

• R Discovery. (2009). Solubility of 2-Aminopyridine in Acetone, Chloroform, and Ethyl Acetate. Available at: [Link]

• ACS Publications. (2022). Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents Over Temperatures from 273.15 to 313.15 K. Available at: [Link]

• Organic Syntheses. (n.d.). trimethylamine hydrochloride. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Available at: [Link]

• Fletcher, S. P., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(26), 14221-14226. Available at: [Link]

• Sciencemadness.org. (2019). Diethylamine Hydrochloride Synthesis. Available at: [Link]

• Perumal, M., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Journal of the Indian Chemical Society, 98(1), 100001. Available at: [Link]

• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine. Available at: [Link]

• Chromatography Forum. (2015). Method for pyridine amine derivative. Available at: [Link]

• Kumar, A., et al. (2011). Synthesis of 2, 6-Diamino-3-phenyl-5-phenylazopyridine hydrochloride: An Impurity in the Process for Phenazopyridine Hydrochloride a Genito-Urinary Antiseptic Drug. E-Journal of Chemistry, 8(2), 859-864. Available at: [Link]

• Periodica Polytechnica. (2015). Liquid Extraction of Hydrochloric Acid from Aqueous Solutions by Tri-n-dodecylamine and Tri-n-octylamine diluents. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of 2,6-Diamino-3-((pyridin-3-yl)azo)pyridine on Newcrom R1 HPLC column. Available at: [Link]

• Chemistry Stack Exchange. (2024). Why is Piperidine more basic than Pyridine? [duplicate]. Available at: [Link]

• Der Pharma Chemica. (2015). Synthesis and biological studies of novel chlorophenyl-(pyridinyl)- methylamine hydrochloride derivatives. Available at: [Link]

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• 2. derpharmachemica.com [derpharmachemica.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Strategic Reductive Amination of 6-(1-Piperidinyl)-3-pyridinamine

Introduction: The Strategic Importance of Pyridinamines in Drug Discovery

In the landscape of modern medicinal chemistry, pyridinamine scaffolds are privileged structures, forming the core of numerous biologically active compounds, particularly kinase inhibitors used in oncology. The specific molecule, 6-(1-Piperidinyl)-3-pyridinamine, presents a versatile building block. Its 3-amino group serves as a primary nucleophilic handle for elaboration, while the 6-piperidine moiety modulates solubility, metabolic stability, and receptor-binding interactions.

Reductive amination is a cornerstone transformation for C-N bond formation, prized for its reliability, operational simplicity, and broad functional group tolerance.[1][2][3] It represents one of the most efficient methods for synthesizing secondary and tertiary amines from readily available carbonyl compounds and primary or secondary amines, respectively.[4] This guide provides an in-depth analysis and a field-proven protocol for the reductive amination of 6-(1-Piperidinyl)-3-pyridinamine, focusing on the use of sodium triacetoxyborohydride (NaBH(OAc)₃), a reagent of choice for its exceptional mildness and selectivity.[5][6]

The Underlying Chemistry: A Mechanistic Dissection

Successful application of reductive amination hinges on understanding its mechanism. The reaction is a sequential process involving two distinct chemical events: the formation of an iminium ion and its subsequent reduction.[7][8]

• Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the primary amine (6-(1-Piperidinyl)-3-pyridinamine) on the carbonyl carbon of an aldehyde or ketone. This forms an unstable carbinolamine or hemiaminal intermediate.[4] Under neutral or weakly acidic conditions, this intermediate readily dehydrates to form a Schiff base, known as an imine. The imine, in equilibrium with its protonated form, the iminium ion, is the key electrophilic species targeted by the reducing agent.

• Hydride-Mediated Reduction: The choice of reducing agent is critical. A successful reagent must selectively reduce the C=N double bond of the iminium ion much faster than the C=O bond of the starting carbonyl compound.[9] Sodium triacetoxyborohydride, NaBH(OAc)₃, excels in this role. The steric bulk and the electron-withdrawing nature of its three acetoxy groups moderate its hydridic reactivity.[10] This attenuation prevents the premature reduction of the aldehyde or ketone, minimizing the formation of alcohol byproducts and leading to cleaner reaction profiles and higher yields of the desired amine.[5][11]

Caption: Mechanism of Reductive Amination.

Experimental Protocol: A Self-Validating System

This protocol is designed for robustness and adaptability. The use of 6-(1-Piperidinyl)-3-pyridinamine as the trihydrochloride salt (3HCl) is common, and the procedure accounts for the necessary in-situ neutralization.

3.1. Materials and Reagents

• Amine: 6-(1-Piperidinyl)-3-pyridinamine trihydrochloride

• Carbonyl: Aldehyde or Ketone (e.g., Benzaldehyde, Cyclohexanone) (1.0 - 1.1 equiv)

• Reducing Agent: Sodium Triacetoxyborohydride (NaBH(OAc)₃) (1.3 - 1.5 equiv)

• Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (≥ 3.0 equiv)

• Solvent: Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Workup Solutions: Saturated aqueous Sodium Bicarbonate (NaHCO₃), Brine

• Drying Agent: Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Purification: Silica Gel for column chromatography

3.2. Step-by-Step Methodology

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 6-(1-Piperidinyl)-3-pyridinamine 3HCl (1.0 equiv) and the chosen carbonyl compound (1.05 equiv).

• Solvent Addition: Add anhydrous DCE or DCM to form a suspension (concentration typically 0.1-0.2 M).

• In-Situ Amine Liberation (Critical Step): Add triethylamine (3.1 equiv) dropwise to the stirred suspension at room temperature. The three equivalents of base are required to neutralize the three HCl salts, liberating the free amine. The slight excess ensures the medium remains basic, facilitating imine formation. Stir for 15-20 minutes.

• Imine/Iminium Formation: Allow the mixture to stir at room temperature for 30-60 minutes. For less reactive ketones, adding a catalytic amount of acetic acid (0.1 equiv) can accelerate imine formation, though it is often unnecessary with aldehydes.[5][12]

• Reduction: Add sodium triacetoxyborohydride (1.4 equiv) to the reaction mixture in a single portion. A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the consumption of the starting materials by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2 to 12 hours.

• Quenching: Upon completion, carefully quench the reaction by the slow, dropwise addition of saturated aqueous NaHCO₃ solution. Stir vigorously until gas evolution ceases. This step neutralizes any remaining acid and decomposes the excess borohydride reagent.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer two to three times with DCM or the reaction solvent.

• Washing and Drying: Combine the organic layers and wash sequentially with water and then brine. Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel. A typical eluent system is a gradient of 0-10% Methanol in Dichloromethane. To prevent product tailing on the acidic silica gel, it is highly recommended to add 0.5-1% triethylamine to the eluent mixture.

Caption: Experimental Workflow for Reductive Amination.

Data Presentation: Parameter Optimization Table

The success of the reaction can be fine-tuned based on the nature of the carbonyl partner. The following table provides guidance for adapting the core protocol.

Carbonyl Substrate	Equiv. NaBH(OAc)₃	Solvent	Catalyst (Optional)	Typical Time	Expected Yield	Notes
Aromatic Aldehyde	1.3	DCE	None	2-4 h	>85%	Reactions are generally fast and clean.
Aliphatic Aldehyde	1.3	DCE/DCM	None	1-3 h	>80%	Risk of dialkylation. Consider using a slight excess of the amine (1.2 equiv).[5]
Acyclic Ketone	1.5	DCE	Acetic Acid (0.1 eq)	6-12 h	70-85%	Slower reaction; catalyst often beneficial.[12]
Cyclic Ketone	1.4	DCE	None	4-8 h	>85%	Generally more reactive than acyclic ketones.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low Conversion	1. Insufficient base added; free amine not fully liberated. 2. Reagents or solvent contain water, which hydrolyzes the imine and reagent. 3. NaBH(OAc)₃ has degraded upon storage.	1. Ensure at least 3.0 equivalents of base are used for the 3HCl salt. 2. Use anhydrous solvents and fresh reagents. Dry glassware thoroughly. 3. Use a fresh bottle of sodium triacetoxyborohydride.
Alcohol Byproduct Formation	The reducing agent is reducing the starting carbonyl.	This is rare with NaBH(OAc)₃ but can indicate a highly reactive carbonyl. Ensure the reaction is not unnecessarily heated.
Dialkylation Product Observed	The secondary amine product is reacting with a second molecule of an aldehyde starting material.	Use a stepwise (indirect) procedure: fully form the imine, then add the reducing agent.[5] Alternatively, use the amine as the limiting reagent.
Product Streaks on TLC/Column	The basic amine product is interacting strongly with the acidic silica gel.	Add 0.5-1% triethylamine to the chromatography eluent to neutralize active sites on the silica.[13]

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Chemistry Steps. (2024, March 28). Reductive Amination. Chemistry Steps. [Link]

• Tarasov, A., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 120(1), 103-149. [Link]

• ACS Publications. (2018, October 26). A Mechanism for Reductive Amination Catalyzed by Fungal Reductive Aminases. ACS Catalysis. [Link]

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• The Organic Chemistry Tutor. (2016, December 29). Reductive Amination of Ketones & Aldehydes With NaBH3CN [Video]. YouTube. [Link]

• Wikipedia. (n.d.). Reductive amination. Wikipedia. [Link]

• MDPI. (2023, January 29). A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. Molecules. [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. Organic-Chemistry.org. [Link]

• ACS Publications. (2020, August 19). Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Chemical Reviews. [Link]

• Touchette, K. M. (2011, July 14). Reductive Amination Reaction. OpenBU. [Link]

• Organic Chemistry Portal. (n.d.). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Organic Chemistry Portal. [Link]

• Abdel-Magid, A. F., & Maryanoff, C. A. (n.d.). Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. Reductions in Organic Synthesis. [Link]

• Royal Society of Chemistry. (2020). The mechanism of direct reductive amination of aldehyde and amine with formic acid catalyzed by boron trifluoride complexes: insights from a DFT study. Catalysis Science & Technology. [Link]

• National Institutes of Health. (2020). A practical catalytic reductive amination of carboxylic acids. PubMed Central. [Link]

• PubMed. (2019, December 11). Reductive Amination in the Synthesis of Pharmaceuticals. PubMed. [Link]

• ResearchGate. (2025, August 6). Reductive amination of carbohydrates using NaBH(OAc)3. ResearchGate. [Link]

• Royal Society of Chemistry. (2020). A practical catalytic reductive amination of carboxylic acids. RSC Publishing. [Link]

• PubMed. (1993). Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography. PubMed. [Link]

• ResearchGate. (2020, August 12). A Practical Catalytic Reductive Amination of Carboxylic Acids. ResearchGate. [Link]

• National Institutes of Health. (n.d.). Reductive Transamination of Pyridinium Salts to N-Aryl Piperidines. PubMed Central. [Link]

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Application Note: Buchwald-Hartwig Coupling with 6-(1-Piperidinyl)-3-pyridinamine 3HCl

A Comprehensive Guide for Researchers in Synthetic and Medicinal Chemistry

Introduction

The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of arylamines, which are ubiquitous structural motifs in pharmaceuticals, agrochemicals, and functional materials.[3][4] The reaction's broad substrate scope and functional group tolerance have rendered it an indispensable tool for medicinal chemists and drug development professionals.[1][4]

This application note provides a detailed guide to the Buchwald-Hartwig coupling reaction, with a specific focus on the use of 6-(1-Piperidinyl)-3-pyridinamine as the amine coupling partner. This electron-rich, heterocyclic amine presents unique considerations in reaction optimization. The dihydrochloride salt form, 6-(1-Piperidinyl)-3-pyridinamine 3HCl, requires careful selection of a base to ensure the free amine is available for the catalytic cycle. This document will delve into the mechanistic underpinnings of the reaction, provide a step-by-step experimental protocol, and offer insights into troubleshooting and optimization strategies.

Mechanistic Overview: The Catalytic Cycle

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][5][6] The generally accepted mechanism consists of three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[1][6][7]

• Oxidative Addition: The catalytic cycle commences with the oxidative addition of an aryl halide (or pseudohalide) to a coordinatively unsaturated Pd(0) species. This step involves the insertion of the palladium atom into the carbon-halogen bond, resulting in a Pd(II) complex. The reactivity of the aryl halide generally follows the trend: Ar-I > Ar-Br > Ar-Cl.[5]

• Amine Coordination and Deprotonation: The amine substrate then coordinates to the Pd(II) complex. Following coordination, a base is required to deprotonate the amine, forming a palladium-amido complex. The choice of base is critical and depends on the pKa of the amine and the reaction conditions. Strong, non-nucleophilic bases such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly employed.[5][6]

• Reductive Elimination: The final step is the reductive elimination from the palladium-amido complex. This step forms the desired C-N bond of the arylamine product and regenerates the active Pd(0) catalyst, allowing the catalytic cycle to continue.[1][6][7]

Caption: Figure 1: Catalytic Cycle of the Buchwald-Hartwig Amination.

Experimental Protocol: Coupling of 6-(1-Piperidinyl)-3-pyridinamine with an Aryl Bromide

This protocol provides a general procedure for the Buchwald-Hartwig amination of 6-(1-Piperidinyl)-3-pyridinamine 3HCl with a generic aryl bromide. Optimization of the reaction conditions (e.g., catalyst, ligand, base, solvent, temperature) may be necessary for specific substrates.

Materials and Reagents

Reagent	Supplier	Grade
6-(1-Piperidinyl)-3-pyridinamine 3HCl	Commercially Available	≥97%
Aryl Bromide	Commercially Available	≥98%
Palladium(II) Acetate (Pd(OAc)₂)	Commercially Available	Catalyst Grade
Xantphos	Commercially Available	≥98%
Sodium tert-butoxide (NaOtBu)	Commercially Available	≥97%
Anhydrous Toluene	Commercially Available	Anhydrous, ≥99.8%
Saturated Aqueous Ammonium Chloride (NH₄Cl)	In-house preparation
Ethyl Acetate (EtOAc)	Commercially Available	ACS Grade
Anhydrous Magnesium Sulfate (MgSO₄)	Commercially Available	Anhydrous
Celite®	Commercially Available	Filter Aid

Equipment

• Oven-dried glassware (Schlenk flask or sealed tube, condenser)

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Syringes and needles

• Temperature-controlled oil bath

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Silica gel for column chromatography

Safety Precautions

• Palladium catalysts are toxic and should be handled in a well-ventilated fume hood.

• Sodium tert-butoxide is a strong base and is corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses, under an inert atmosphere.

• Toluene is a flammable and toxic solvent. Work in a fume hood and avoid sources of ignition.

• The reaction can be exothermic , especially on a larger scale.[8] Monitor the reaction temperature carefully during the initial stages.

• Always perform a thorough risk assessment before starting any chemical reaction.[9]

Step-by-Step Protocol

• Reaction Setup:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 6-(1-Piperidinyl)-3-pyridinamine 3HCl (1.0 equiv), the aryl bromide (1.2 equiv), palladium(II) acetate (0.02 equiv), and Xantphos (0.04 equiv).

  • Seal the flask with a rubber septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is crucial to prevent oxidation of the catalyst.[10]

• Addition of Base and Solvent:

  • Under a positive pressure of inert gas, add sodium tert-butoxide (3.5 equiv). The excess base is necessary to neutralize the three equivalents of HCl in the starting material and to deprotonate the amine for the catalytic cycle.

  • Add anhydrous toluene via syringe to achieve a desired concentration (typically 0.1-0.5 M with respect to the limiting reagent).

• Reaction Execution:

  • Place the sealed flask in a preheated oil bath set to the desired temperature (typically 80-110 °C).[5][6]

  • Stir the reaction mixture vigorously.

  • Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Workup and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.[11]

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of the reaction mixture).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the mixture through a pad of Celite® to remove any fine palladium residues.[12]

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired N-aryl-6-(1-piperidinyl)-3-pyridinamine.

Caption: Figure 2: Experimental Workflow for the Buchwald-Hartwig Coupling.

Key Considerations and Troubleshooting

Parameter	Recommendation/Rationale	Troubleshooting
Catalyst/Ligand	Pd(OAc)₂ with a biarylphosphine ligand like Xantphos is a good starting point for heteroaromatic amines.[13] Pre-catalysts can also be used for improved stability and activity.[5]	If the reaction is slow or incomplete, screen other ligands (e.g., SPhos, RuPhos, BrettPhos) or palladium sources (e.g., Pd₂(dba)₃).[14]
Base	A strong, non-nucleophilic base is required. NaOtBu is common, but others like K₂CO₃ or Cs₂CO₃ can be used, sometimes requiring higher temperatures.[6] For the 3HCl salt, a stoichiometric excess of base is essential.	If side reactions or degradation of starting materials are observed, a weaker base like K₃PO₄ might be beneficial, potentially requiring a higher reaction temperature.[2]
Solvent	Anhydrous, non-polar aprotic solvents like toluene or dioxane are typically used.[5][6]	Poor solubility of reagents can be addressed by using a different solvent or a solvent mixture. Ethereal solvents like THF can also be effective.[5]
Temperature	Reactions are typically run at elevated temperatures (80-110 °C) to ensure a reasonable reaction rate.[5][6]	If the reaction is sluggish, increasing the temperature may improve the rate. However, be mindful of potential decomposition of sensitive substrates.
Inert Atmosphere	Maintaining an inert atmosphere is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.[10]	Low yields or catalyst decomposition can often be traced back to insufficient exclusion of air and moisture. Ensure all reagents and solvents are anhydrous and the system is properly purged.

Conclusion

The Buchwald-Hartwig amination is a robust and highly valuable transformation for the synthesis of N-aryl derivatives of 6-(1-Piperidinyl)-3-pyridinamine. Careful consideration of the choice of catalyst, ligand, base, and reaction conditions is paramount for achieving high yields and purity. The use of the hydrochloride salt of the amine necessitates the use of a sufficient excess of base to ensure the generation of the free amine in situ. The detailed protocol and troubleshooting guide provided herein should serve as a valuable resource for researchers and scientists in the field of drug discovery and development, enabling the efficient synthesis of a diverse range of aminopyridine-containing molecules.

References

• Buchwald–Hartwig amination. (n.d.). In Wikipedia. Retrieved February 26, 2026, from [Link]

• Chemical Insights. (2024, November 25). How to Wisely Design Conditions for Buchwald-Hartwig Couplings？. Retrieved February 26, 2026, from [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved February 26, 2026, from [Link]

• Glaser, J. B., & Singleton, D. A. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis, 11(1), 195–201. [Link]

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved February 26, 2026, from [Link]

• Li, G., Kim, S. H., & Lam, K. S. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. Tetrahedron Letters, 48(31), 5515–5519. [Link]

• Murray, P. (n.d.). Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction. Catalysis Consulting. Retrieved February 26, 2026, from [Link]

• Common Organic Chemistry. (n.d.). Buchwald Hartwig Coupling. Retrieved February 26, 2026, from [Link]

• Li, G., Kim, S. H., & Lam, K. S. (2007). A practical Buchwald-Hartwig amination of 2-bromopyridines with volatile amines. PubMed. [Link]

• Beilstein Journals. (2011, October 10). Amines as key building blocks in Pd-assisted multicomponent processes. Retrieved February 26, 2026, from [Link]

• High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. (n.d.). Retrieved February 26, 2026, from [Link]

• The Organic Chemistry Tutor. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. YouTube. [Link]

• Royal Society of Chemistry. (2023, June 20). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. Retrieved February 26, 2026, from [Link]

• ResearchGate. (n.d.). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. Retrieved February 26, 2026, from [Link]

• American Chemical Society. (2019, November 12). Potential Safety Hazards Associated with Pd-Catalyzed Cross-Coupling Reactions. Organic Process Research & Development. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. WordPress. Retrieved February 26, 2026, from [Link]

• Organic Syntheses. (n.d.). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. Retrieved February 26, 2026, from [Link]

• Guidechem. (n.d.). 6-(1-methyl-3-pyrazolyl)-N-(phenylmethyl)-4-[5-[1-(4-piperidinyl) -. Retrieved February 26, 2026, from https://www.guidechem.com/product_show-1171042-66-2.html

• PubChem. (n.d.). 6-(4-Methylpiperazin-1-yl)pyridin-3-amine. Retrieved February 26, 2026, from [Link]

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Topic: Solvent System Selection and Recrystallization Protocol for 6-(1-Piperidinyl)-3-pyridinamine 3HCl

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to developing a robust recrystallization protocol for 6-(1-Piperidinyl)-3-pyridinamine trihydrochloride (3HCl). Due to its nature as a highly polar, poly-hydrochloride salt, traditional single-solvent recrystallization methods are often challenging. This document outlines the foundational principles for solvent selection based on the physicochemical properties of the target compound. It presents a detailed, systematic protocol for empirical solvent screening, followed by a recommended step-by-step procedure for purification using a mixed-solvent system. The methodologies described herein are designed to be self-validating, enabling researchers to achieve high purity and good recovery of the title compound, a critical step in many drug discovery and development pipelines.

Introduction: The Challenge of Purifying Polar Organic Salts

6-(1-Piperidinyl)-3-pyridinamine is a heterocyclic compound incorporating both the pyridine and piperidine scaffolds, motifs of significant interest in medicinal chemistry.[1][2] For its use in synthesis and biological assays, it is often prepared and handled as a trihydrochloride salt to enhance stability and aqueous solubility.[3] However, the very properties that make the 3HCl salt form advantageous for handling also present a significant challenge for purification by recrystallization.

As a highly ionic and polar molecule, 6-(1-Piperidinyl)-3-pyridinamine 3HCl exhibits high solubility in many common polar, protic solvents (e.g., water, methanol) even at low temperatures, while being largely insoluble in non-polar organic solvents.[4] This solubility profile complicates the primary requirement of a good recrystallization solvent: high solubility at elevated temperatures and low solubility at reduced temperatures.[5][6] Therefore, a systematic approach, often involving a mixed-solvent (solvent/anti-solvent) system, is required to achieve efficient and effective purification.[7]

This guide provides the theoretical rationale and practical steps to identify an optimal solvent system and execute the recrystallization of this challenging substrate.

Foundational Principles: Solvent Selection Rationale

The principle of "like dissolves like" is the cornerstone of solvent selection. 6-(1-Piperidinyl)-3-pyridinamine 3HCl is an organic salt with multiple charged sites (three protonated amines), making it extremely polar.

Key Molecular Features Influencing Solubility:

• Ionic Character: The presence of three hydrochloride moieties confers significant ionic character, driving solubility in highly polar solvents capable of stabilizing charges.

• Hydrogen Bonding: The amine protons are strong hydrogen bond donors, and the nitrogen and chloride ions are hydrogen bond acceptors. Protic solvents like water and alcohols can participate in this hydrogen bonding network, enhancing solubility.[8]

Based on these features, we can predict the compound's behavior in common laboratory solvents. A successful recrystallization requires finding a solvent or solvent pair that can modulate this high solubility. The ideal single solvent would dissolve the compound only when boiling and allow it to crystallize upon cooling.[9] More likely, a mixed-solvent system will be necessary, comprising a "good" solvent in which the compound is soluble and a miscible "anti-solvent" in which it is insoluble.[7]

Table 1: Properties of Common Laboratory Solvents and Predicted Solubility

Solvent	Polarity	Type	Boiling Point (°C)	Predicted Solubility of 6-(1-Piperidinyl)-3-pyridinamine 3HCl	Rationale
Water	Very High	Protic	100	Very High (likely too soluble)	Excellent for dissolving polar salts; may not allow for good recovery.[10]
Methanol	High	Protic	65	High	Good solvent for polar compounds; low boiling point.[10]
Ethanol	High	Protic	78	Moderate to High	Often a good balance for hydrochloride salts.[4]
2-Propanol (IPA)	Medium-High	Protic	82	Moderate	Preferred over ethanol for many HCl salts due to slightly lower polarity.[4]
Acetone	Medium	Aprotic	56	Low to Insoluble	Less effective at solvating ionic salts. Can serve as an anti-solvent.
Ethyl Acetate	Medium-Low	Aprotic	77	Insoluble	Good anti-solvent candidate when paired with alcohols.[5][11]
Diethyl Ether	Low	Aprotic	35	Insoluble	Classic anti-solvent for precipitating polar compounds from alcohol solutions.[9]
Toluene	Low	Aprotic	111	Insoluble	Effective as an anti-solvent but high boiling point can be difficult to remove.[8]
Hexane	Very Low	Aprotic	69	Insoluble	Non-polar, will not dissolve the salt.

Experimental Protocol 1: Systematic Solvent Screening

Before committing to a large-scale recrystallization, a small-scale solvent screening is essential to empirically determine the optimal conditions. This self-validating process minimizes material loss and provides critical data.

Objective: To identify a single solvent or a solvent/anti-solvent pair that provides a significant solubility differential between hot and cold conditions.

Materials:

• Crude 6-(1-Piperidinyl)-3-pyridinamine 3HCl

• Test tubes or small vials (e.g., 4 mL)

• Solvents from Table 1 (e.g., Water, Methanol, Ethanol, 2-Propanol, Acetone, Ethyl Acetate)

• Heating block or sand bath

• Vortex mixer

• Ice bath

Methodology:

• Preparation: Place approximately 20-30 mg of the crude compound into several labeled test tubes.

• Single Solvent Test (Room Temp): To each tube, add a different solvent dropwise (start with 0.5 mL). Vortex the mixture. Observe if the solid dissolves completely at room temperature.

  • Interpretation: If the solid dissolves, the solvent is unsuitable as a single recrystallization solvent because recovery will be poor.[9] It may, however, be a candidate for a "good" solvent in a mixed-pair system.

• Single Solvent Test (Heated): For solvents in which the compound was insoluble at room temperature, heat the test tube cautiously to the solvent's boiling point. Add the minimum amount of additional hot solvent dropwise until the solid just dissolves.

  • Interpretation: Note the volume of solvent required. A solvent that dissolves the compound near its boiling point in a reasonable volume (e.g., < 2 mL) is a promising candidate.

• Cooling Test: Allow the hot, saturated solutions to cool slowly to room temperature, and then place them in an ice bath for 15-20 minutes.

  • Interpretation: The ideal solvent will produce a high yield of crystalline precipitate. Observe the quality and quantity of the crystals.

• Mixed-Solvent Test:

  • Take a tube with a "good" solvent in which the compound was highly soluble at room temperature (e.g., Methanol).

  • Heat the solution gently and begin adding a miscible "anti-solvent" (e.g., Diethyl Ether or Ethyl Acetate) dropwise until the solution becomes persistently cloudy (turbid).

  • Add a few drops of the "good" solvent to redissolve the precipitate and make the solution clear again.[8]

  • Allow the solution to cool slowly as described in Step 4.

  • Interpretation: A good mixed-solvent system will yield a significant amount of crystalline solid upon cooling.

Diagram 1: Workflow for Solvent System Screening

Caption: Recommended workflow for the purification of 6-(1-Piperidinyl)-3-pyridinamine 3HCl.

Troubleshooting Common Issues

Problem	Possible Cause	Suggested Solution
Oiling Out	The compound's melting point is lower than the solvent's boiling point, or the solution is too concentrated. [8][10]	Add more of the "good" solvent (ethanol) to the hot mixture to decrease the saturation point. Alternatively, switch to a lower-boiling solvent system if possible.
No Crystals Form	The solution is not sufficiently supersaturated, or nucleation is inhibited.	1. Try scratching the inside of the flask with a glass rod at the solution's surface to create nucleation sites.<[8]br>2. Add a single "seed" crystal from a previous batch.3. If too much solvent was added, carefully evaporate some solvent and allow it to cool again.4. Add a small amount of anti-solvent (e.g., cold ethyl acetate) to induce precipitation.
Poor Recovery	Too much solvent was used; the compound has significant solubility even in the cold solvent; crystals were washed with too much solvent.	Ensure the minimum amount of hot solvent is used. Ensure the solution is thoroughly chilled in an ice bath. Use only a minimal amount of ice-cold solvent for washing. The filtrate can be concentrated to obtain a second, less pure crop of crystals. [10]
Colored Impurities Remain	Impurities are co-crystallizing with the product.	If the impurities are colored and non-polar, consider adding a small amount of activated charcoal to the hot solution before the hot filtration step. Use charcoal sparingly as it can adsorb the desired product.

Conclusion

The successful purification of 6-(1-Piperidinyl)-3-pyridinamine 3HCl by recrystallization is readily achievable despite its challenging physicochemical properties. The key to success lies in a systematic approach that begins with a small-scale solvent screening to identify an appropriate mixed-solvent system. An ethanol/water mixture is a highly recommended starting point. By following the detailed protocols for solvent selection and recrystallization, and applying the troubleshooting guidance provided, researchers can consistently obtain this valuable chemical intermediate in high purity, ensuring the reliability and validity of subsequent experiments.

References

• Solvent Choice - Chemistry Teaching Labs - University of York. (n.d.). University of York. Retrieved from [Link]

• Experiment 2: Recrystallization. (n.d.). Southwestern College. Retrieved from [Link]

• Recrystallization I 10. (n.d.). University of Pennsylvania. Retrieved from [Link]

• RECRYSTALLISATION. (n.d.). University of Calgary. Retrieved from [Link]

• Finding the best solvent for recrystallisation student sheet. (2021). Royal Society of Chemistry. Retrieved from [Link]

• CN102584693B - Preparation method for high purity 2-chlorine-3-aminopyridine hydrochloride. (2014). Google Patents.
• CN104529886A - Method for separating mixed aminopyridine through crystallization and rectification coupling technology. (2015). Google Patents.

• 3-(Piperidin-1-yl)aniline. (n.d.). PubChem. Retrieved from [Link]

• Stieger, N., & Liebenberg, W. (2012). Recrystallization of Active Pharmaceutical Ingredients. In Active Pharmaceutical Ingredients. InTech. Retrieved from [Link]

• Purification of organic hydrochloride salt? (2017). ResearchGate. Retrieved from [Link]

• 6-(piperidin-1-yl)pyridin-3-amine. (n.d.). PubChemLite. Retrieved from [Link]

• Enantioselective Synthesis and Physicochemical Properties of Libraries of 3-Amino- and 3-Amidofluoropiperidines. (2011). ResearchGate. Retrieved from [Link]

• 6-(1-piperidinyl)pyridine-3-carboxylic acid. (n.d.). Stenutz. Retrieved from [Link]

• 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors. (2021). MDPI. Retrieved from [Link]

• OPINION ON 2,6-Diamino-3-((pyridin-3-yl)azo)pyridine. (2010). European Commission. Retrieved from [Link]

Sources

• 1. 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors [mdpi.com]
• 2. CAS 54012-73-6: (+/-)3-Amino piperidine | CymitQuimica [cymitquimica.com]
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using 6-(1-Piperidinyl)-3-pyridinamine 3HCl as a kinase inhibitor scaffold

Application Note: Leveraging 6-(1-Piperidinyl)-3-pyridinamine 3HCl as a Privileged Kinase Inhibitor Scaffold

Executive Summary

In the landscape of kinase inhibitor discovery, the aminopyridine motif represents a "privileged structure"—a molecular framework capable of providing high-affinity ligands for diverse biological targets. Specifically, 6-(1-Piperidinyl)-3-pyridinamine (and its stable 3HCl salt form) offers a distinct geometric and electronic profile that makes it an ideal starting point for Fragment-Based Drug Discovery (FBDD) and scaffold hopping.[1]

This Application Note provides a comprehensive guide for medicinal chemists and chemical biologists on utilizing this scaffold. We detail its structural role as a hinge-binder, specific protocols for handling the acidic trihydrochloride salt, and synthetic workflows to generate focused libraries targeting kinases such as CDK , PI3K , Pim , and Mps1 .[1]

Structural Biology & Pharmacophore Insight

The utility of 6-(1-Piperidinyl)-3-pyridinamine lies in its dual-functionality:

• Hinge Binding (Pyridine-Amine Core): The 3-amino-pyridine system mimics the adenine ring of ATP.[1] The pyridine nitrogen (N1) acts as a hydrogen bond acceptor, while the exocyclic 3-amino group (or its derivative) acts as a hydrogen bond donor.[1] This "Donor-Acceptor" motif is critical for anchoring the molecule to the kinase hinge region (backbone amide/carbonyl of residues like Methionine or Glutamate).[1]

• Solvent/Hydrophobic Interaction (Piperidine Tail): The bulky piperidine ring at the 6-position typically orients towards the solvent front or the hydrophobic Region II, improving solubility and metabolic stability compared to planar aromatic rings.[1]

Visualizing the Binding Mode

The following diagram illustrates the theoretical binding mode of this scaffold within a generic kinase ATP-binding pocket.

Caption: Schematic representation of the bidentate hydrogen bonding interaction between the aminopyridine scaffold and the kinase hinge region.

Technical Protocol: Handling the 3HCl Salt

Challenge: Commercial sources supply this compound as the trihydrochloride salt (3HCl) .[1] This form is highly acidic, hygroscopic, and insoluble in non-polar organic solvents (DCM, Toluene).[1] Direct use in palladium-catalyzed couplings or sensitive amide formations without neutralization will kill the catalyst or hydrolyze reagents.[1]

Solution: A robust "Free-Basing" protocol is required before library synthesis.[1]

Protocol A: In-Situ Neutralization (For Small Scale < 100 mg)

Recommended for high-throughput parallel synthesis.[1]

• Dissolution: Dissolve the 3HCl salt in DMA (Dimethylacetamide) or NMP .[1] Avoid DMF if possible due to potential dimethylamine contamination upon heating.[1]

  • Concentration: 0.2 M.[1]

• Base Addition: Add DIPEA (Diisopropylethylamine) or TEA (Triethylamine) .[1]

  • Stoichiometry: You must add at least 3.5 to 4.0 equivalents of base to fully neutralize the 3 HCl molecules and liberate the free amine.[1]

  • Observation: The solution may become cloudy initially (amine salts precipitating) but often clears in polar solvents.[1]

• Use: Add this mixture directly to the reaction vessel containing the coupling partner.

Protocol B: Isolation of Free Base (For Large Scale > 1 g)

Recommended for critical steps or storage.[1]

• Partition: Suspend the 3HCl salt in DCM (Dichloromethane) (10 mL/g).

• Neutralization: Slowly add Saturated Aqueous NaHCO₃ or 1M NaOH while stirring vigorously.

  • Caution: Gas evolution (CO₂) with bicarbonate.[1]

• Extraction: Stir for 20 minutes. Separate the organic layer.[1][2] Extract the aqueous layer 2x with DCM/Isopropanol (9:1 ratio improves recovery of polar amines).[1]

• Drying: Dry combined organics over Na₂SO₄, filter, and concentrate in vacuo.

• Storage: Store the free amine under Nitrogen at -20°C. It is prone to oxidation (turning brown) over time.[1]

Synthetic Application Protocols

This scaffold allows for modular library generation.[1] Below are two primary workflows: Amide Coupling (Type II / Back-pocket binders) and Buchwald-Hartwig Arylation (Type I / Bi-aryl systems).[1]

Workflow Visualization

Caption: Divergent synthetic pathways for generating kinase inhibitor libraries from the aminopyridine scaffold.

Protocol C: Amide Library Generation (HATU Method)

Target: Derivatizing the 3-amino group to probe the "Gatekeeper" or "Back Pocket" regions.[1]

Reagents:

• Scaffold (Free base or neutralized in situ)[1]

• Diverse Carboxylic Acid Library (R-COOH)[1]

• HATU (Coupling Agent)[1][3]

• DIPEA (Base)[1][3]

• DMF (Anhydrous)[1]

Step-by-Step:

• Prepare Acid Solution: In a reaction vial, dissolve R-COOH (1.1 equiv) in DMF.

• Activation: Add HATU (1.1 equiv) and DIPEA (2.0 equiv). Shake/stir for 5 minutes at Room Temp (RT) to form the activated ester.

• Addition of Scaffold: Add the 6-(1-Piperidinyl)-3-pyridinamine (1.0 equiv) solution.[1]

  • Note: If using the 3HCl salt directly, ensure total DIPEA is ~5-6 equiv (2 for activation + 3 for neutralization).[1]

• Reaction: Stir at 40°C for 4–16 hours.

• Monitoring: Check by LC-MS. The pyridine nitrogen can sometimes interfere, but HATU is usually robust.

• Workup: Dilute with EtOAc, wash with Sat. NaHCO₃ (remove unreacted acid) and Brine.[1]

• Purification: Reverse-phase Prep-HPLC (Water/Acetonitrile + 0.1% Formic Acid).

Protocol D: Buchwald-Hartwig Cross-Coupling

Target: Creating rigid bi-aryl structures common in high-affinity inhibitors (e.g., mimicking the Crizotinib core).[1]

Reagents:

• Scaffold (Free base preferred)[1]

• Aryl Bromide/Iodide partner[1]

• Catalyst: Pd₂(dba)₃ (2 mol%)[1]

• Ligand: Xantphos (4 mol%) or BrettPhos (for difficult substrates)[1]

• Base: Cs₂CO₃ (2.0 equiv)[1]

• Solvent: 1,4-Dioxane (Degassed)[1]

Step-by-Step:

• Charge Vessel: Add Aryl Bromide (1.0 equiv), Scaffold (1.1 equiv), Cs₂CO₃, Pd source, and Ligand to a microwave vial.

• Inert Atmosphere: Seal and purge with Nitrogen/Argon for 5 minutes (Critical: Oxygen kills the catalyst).

• Solvent: Add degassed Dioxane via syringe.

• Heating: Heat to 100°C (oil bath) or 120°C (Microwave, 30 min).

• Filtration: Filter through a Celite pad to remove Palladium black.[1]

• Purification: Flash chromatography (DCM/MeOH gradient).

Biochemical Validation: Kinase Assay

Once the library is synthesized, validate affinity using a standard ADP-Glo™ assay.[1]

Table 1: Recommended Assay Conditions for Aminopyridine Libraries

Parameter	Condition	Rationale
Assay Format	ADP-Glo™ (Promega)	Measures ADP production; robust for ATP-competitive inhibitors.[1]
ATP Concentration	apparent	Ensures sensitivity to competitive inhibitors (IC50 ≈ Ki).[1]
Compound Solvent	100% DMSO	Scaffold is highly soluble in DMSO.[1]
Final DMSO %	< 1%	High DMSO inhibits many kinases; keep it low.[1]
Incubation Time	60 mins @ RT	Sufficient time for equilibrium binding.[1]
Positive Control	Staurosporine	Pan-kinase inhibitor reference.[1][4]

Data Analysis:

• Calculate % Inhibition =

  [1]

• Fit data to a 4-parameter logistic equation to determine IC50.[1]

References

• Aminopyridine Scaffold Hopping in Kinase Discovery

  • Title: "Examination of Noncanonical Kinase Hinge Binders Leads to Thiadiazoles as Potent IRAK4 Inhibitors"[5]

  • Source: ACS Medicinal Chemistry Letters (2025)[1]

  • URL:[Link] (Contextual inference from search results regarding aminopyridine hinge binders).[1]

• Synthesis of Pyridine-Based Kinase Inhibitors

  • Title: "A unique hinge binder of extremely selective aminopyridine-based Mps1 (TTK) kinase inhibitors"[1][6]

  • Source: Bioorganic & Medicinal Chemistry (2015)[1][4][6]

  • URL:[Link][1]

• Handling and Purification of Amine Salts

  • Title: "Purification of organic hydrochloride salt?" (Community Discussion & Protocols)

  • Source: ResearchGate[1]

  • URL:[Link]

• PI3K Inhibitor Design using Pyridine Scaffolds

  • Title: "The Guareschi Pyridine Scaffold as a Valuable Platform for the Identification of Selective PI3K Inhibitors"[1]

  • Source: Molecules (MDPI)[1]

  • URL:[Link][1]

• General Kinase Inhibitor Chemistry

  • Title: "Recent developments of RET protein kinase inhibitors with diverse scaffolds as hinge binders"

  • Source: Future Medicinal Chemistry (2020)[1]

  • URL:[Link]

Sources

• 1. US7189712B2 - 1,3-Oxazole compounds for the treatment of cancer - Google Patents [patents.google.com]
• 2. orgsyn.org [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A unique hinge binder of extremely selective aminopyridine-based Mps1 (TTK) kinase inhibitors with cellular activity - PubMed [pubmed.ncbi.nlm.nih.gov]

preparation of 6-(1-Piperidinyl)-3-pyridinamine 3HCl stock solution

An Application Note and Protocol for the Preparation of 6-(1-Piperidinyl)-3-pyridinamine Trihydrochloride (3HCl) Stock Solutions

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide provides a detailed protocol for the preparation, storage, and handling of stock solutions of 6-(1-Piperidinyl)-3-pyridinamine Trihydrochloride (3HCl). Designed for researchers in drug discovery and the life sciences, this document moves beyond a simple set of instructions to explain the scientific rationale behind key procedural steps. By grounding our recommendations in the physicochemical properties of aminopyridine and piperidine scaffolds, this guide ensures the preparation of accurate, stable, and reliable stock solutions for experimental use. We present validated methodologies for both aqueous and organic solvent-based preparations, complete with safety protocols, stability considerations, and quality control checkpoints.

Introduction and Scientific Rationale

6-(1-Piperidinyl)-3-pyridinamine is a heterocyclic compound featuring a pyridinamine core substituted with a piperidine ring.[1] Such scaffolds are of significant interest in medicinal chemistry due to their prevalence in biologically active molecules and their ability to interact with various therapeutic targets.[2][3] The trihydrochloride (3HCl) salt form of this compound suggests the presence of three basic nitrogen centers that are protonated: the 3-amino group, the piperidinyl nitrogen, and the pyridine ring nitrogen.

The use of a hydrochloride salt is a common strategy in pharmaceutical development to enhance the aqueous solubility and stability of a parent compound.[4][5] For a compound with multiple basic centers like 6-(1-Piperidinyl)-3-pyridinamine, forming the trihydrochloride salt can significantly improve its dissolution characteristics in aqueous media, which is critical for many biological assays. Accurate and consistent stock solution preparation is the foundation of reproducible experimental results. This protocol is designed to provide a robust starting point for researchers, which can be adapted based on specific experimental needs.

Figure 1: Protonation of basic nitrogens to form the 3HCl salt.

Physicochemical Properties and Safety

A thorough understanding of the compound's properties and associated hazards is a prerequisite for safe handling and successful protocol execution.

Compound Properties

The following table summarizes the known properties of the parent compound, 6-(1-Piperidinyl)-3-pyridinamine.

Property	Value	Source
Chemical Name	6-(1-Piperidinyl)-3-pyridinamine
Synonym(s)	6-(piperidin-1-yl)pyridin-3-amine	[1]
CAS Number	55403-29-7 (Free Base)
Molecular Formula	C₁₀H₁₅N₃
Molecular Weight	177.25 g/mol (Free Base)
Physical Form	Reported as an oil (Free Base)

Note: The molecular weight of the trihydrochloride salt will be higher. MW(3HCl) = 177.25 + (3 * 36.46) = 286.63 g/mol . This value must be used for all calculations.

Safety and Handling Precautions

Compounds of the aminopyridine class should be handled with care.[6][7] The free base is classified as hazardous.

• Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), H335 (May cause respiratory irritation).

• Precautionary Measures:

  • Engineering Controls: Always handle this compound within a certified chemical fume hood to avoid inhalation of dust or aerosols.[8]

  • Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety goggles at all times.[8][9]

  • Handling: Avoid direct contact with skin and eyes. Do not ingest or inhale. Wash hands thoroughly after handling.[6][8]

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations for hazardous chemical waste.

Experimental Protocols for Stock Solution Preparation

Two primary protocols are provided below. The choice of solvent depends on the experimental requirements, particularly the desired final concentration and tolerance for organic solvents in the downstream application.

Protocol 1: Aqueous Stock Solution (Recommended for Biological Assays)

This protocol is preferred for direct application to most cell-based and biochemical assays, as it avoids the confounding effects of organic solvents. The hydrochloride salt form is designed to facilitate solubility in aqueous buffers.

Rationale: Using a slightly acidic buffer (e.g., pH 6.0-7.2) can help maintain the protonated state of the amine groups, preventing precipitation and ensuring the stability of the dissolved salt.

Materials and Reagents:

• 6-(1-Piperidinyl)-3-pyridinamine 3HCl

• Sterile Phosphate-Buffered Saline (PBS), pH 7.2, or other suitable sterile buffer

• Nuclease-free water (for non-biological applications)

• Analytical balance

• Sterile conical tubes (15 mL or 50 mL)

• Vortex mixer

• Bath sonicator

• Sterile 0.22 µm syringe filters

• Sterile polypropylene microcentrifuge tubes for aliquots

Step-by-Step Methodology:

• Calculation: Determine the mass of 6-(1-Piperidinyl)-3-pyridinamine 3HCl required.

  • Formula: Mass (g) = Desired Concentration (mol/L) × Desired Volume (L) × Molecular Weight ( g/mol )

  • Example for a 10 mM stock in 10 mL: Mass (g) = (0.010 mol/L) × (0.010 L) × (286.63 g/mol ) = 0.02866 g = 28.7 mg

• Weighing: In a chemical fume hood, carefully weigh the calculated amount of the compound into a sterile conical tube.

• Dissolution: a. Add approximately 80% of the final desired volume of the selected aqueous buffer (e.g., 8 mL for a 10 mL final volume) to the conical tube. b. Cap the tube securely and vortex vigorously for 1-2 minutes. c. If the solid is not fully dissolved, place the tube in a bath sonicator for 5-10 minute intervals until the solution is clear. Avoid overheating the solution. d. Once dissolved, add the buffer to reach the final desired volume (e.g., 10 mL). Invert the tube several times to ensure homogeneity.

• Sterilization (for biological use): a. Draw the solution into a sterile syringe. b. Attach a sterile 0.22 µm syringe filter to the syringe. c. Filter the solution into a new sterile conical tube to remove any potential microbial contaminants or undissolved particulates. This is a critical self-validating step for assay integrity.

• Aliquoting and Storage: a. Dispense the stock solution into single-use, sterile polypropylene microcentrifuge tubes. Aliquot volumes should be appropriate for a single experiment to avoid repeated freeze-thaw cycles. b. Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation. c. For short-term storage (1-2 weeks), store at 4°C. For long-term storage, store at -20°C or -80°C. Based on data for similar compounds, aqueous solutions are best prepared fresh or stored frozen for a limited time.[10][11]

Protocol 2: High-Concentration Organic Stock Solution (DMSO)

This protocol is suitable for creating a high-concentration primary stock that can be serially diluted into aqueous buffers for subsequent experiments.

Rationale: Dimethyl sulfoxide (DMSO) is a powerful polar aprotic solvent capable of dissolving many compounds that have limited aqueous solubility.[10] However, it is critical to ensure the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent-induced artifacts.[11]

Materials and Reagents:

• 6-(1-Piperidinyl)-3-pyridinamine 3HCl

• Anhydrous, cell culture-grade DMSO

• Analytical balance

• Glass vial or polypropylene tube

• Vortex mixer

Step-by-Step Methodology:

• Calculation: Use the same formula as in Protocol 1, using the molecular weight of the 3HCl salt (286.63 g/mol ).

• Weighing: In a chemical fume hood, weigh the calculated amount of the compound into a suitable vial.

• Dissolution: a. Add the required volume of anhydrous DMSO. b. Cap the vial securely and vortex until the compound is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary.

• Aliquoting and Storage: a. Dispense into single-use aliquots in polypropylene tubes. b. Label each aliquot clearly. c. Store at -20°C for long-term stability. DMSO solutions are generally stable for extended periods when stored properly.[10]

Figure 2: Workflow for stock solution preparation.

Stability and Quality Control

Stability:

• Aqueous Solutions: Prone to degradation over time via hydrolysis or other mechanisms.[12] It is highly recommended to use aqueous solutions on the same day they are prepared.[10][11] If storage is necessary, use frozen aliquots within one month as a conservative starting point, and validate stability for longer periods if required.

• DMSO Solutions: Generally exhibit good stability when stored frozen and protected from light and moisture.[8]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing any stock solution is strongly discouraged as it can lead to compound degradation and precipitation.

Quality Control:

• Visual Inspection: Before each use, thaw an aliquot and inspect it carefully for any signs of precipitation or color change. If any particulates are observed, the aliquot should be discarded.

• Concentration Verification: For rigorous GMP/GLP applications, the concentration and purity of the stock solution should be verified using a stability-indicating HPLC method.

• pH Measurement: For aqueous stocks, confirm that the final pH of the solution is within the desired range.

Conclusion

This application note provides a scientifically grounded framework for the s. By adhering to these detailed protocols, researchers can ensure the quality and consistency of their starting materials, thereby enhancing the reliability and reproducibility of their experimental data. The principles of solvent selection, safe handling, and proper storage outlined herein are fundamental to achieving high-quality scientific outcomes.

References

• Jubilant Ingrevia. (2024, February 22).
• Hello Bio. (n.d.). 4-Aminopyridine (4-AP) | Kv channel Blocker.
• Apollo Scientific. (n.d.).
• Loba Chemie. (2016, April 21). 2-AMINO PYRIDINE FOR SYNTHESIS MSDS.

• ResearchGate. (2015, May 21). Is there a simple procedure to make HCl salt of amine compound without using HCl gas? Retrieved from [Link]

• Cayman Chemical. (2022, December 2).
• ChemScene. (n.d.). 6-(Piperazin-1-yl)pyridin-3-amine.
• Stahly, G. P. (2007). Diversity in Single- and Multiple-Component Crystalline Forms of Salt-Forming Compounds. In Handbook of Pharmaceutical Salts: Properties, Selection, and Use (pp. 83-126). Wiley-VCH. (Note: URL not available, standard textbook reference).

• Newman, A. W., & Wenslow, R. W. (2004). An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. Tetrahedron Letters, 45(26), 5045-5048. Retrieved from [Link]

• BenchChem. (n.d.). Technical Guide: (1R,3S)-3-methoxycyclohexan-1-amine and its Hydrochloride Salt.

• Sciencemadness Discussion Board. (2021, August 26). Forming oxalate salts of amines. Retrieved from [Link]

• CDH Fine Chemical. (n.d.).
• Avanscure Lifesciences Pvt. Ltd. (n.d.). 2 AMINO PYRIDINE.
• CymitQuimica. (n.d.). 6-(4-Methylpiperazin-1-yl)pyridin-3-amine.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 44151729, 6-(4-methylpiperazin-1-yl)pyridin-3-amine. Retrieved from [Link]

• BenchChem. (n.d.). An In-depth Technical Guide on the Stability and Degradation of 2-Amino-2-(pyridin-3-yl)acetonitrile.

• ResearchGate. (2017, December). Stability of a pyrimethamine suspension compounded from bulk powder. Retrieved from [Link]

• ChemicalBook. (n.d.). Piperidine hydrochloride synthesis.
• Sigma-Aldrich. (n.d.). 6-(4-methyl-1-piperazinyl)-3-pyridinamine hydrochloride.
• Sigma-Aldrich. (n.d.). 6-(piperidin-1-yl)pyridin-3-amine.
• BOC Sciences. (n.d.). Piperidines.
• PubChemLite. (n.d.). 6-(piperidin-1-yl)pyridin-3-amine.

• ResearchGate. (2019, November 12). Reagent stability (methoxamine hydrochloride in pyridine)? Retrieved from [Link]

• Wikipedia. (n.d.). Pyridine. Retrieved from [Link]

• Google Patents. (n.d.). CN101148435A - Method for directly preparing piperidine derivative hydrochlorates by using Pd-C to catalyze and hydrogenate pyridine derivatives.
• LGC Standards. (n.d.). 6-(Piperidin-1-yl)pyridin-3-ylboronic Acid Hydrochloride Salt (Technical Grade).
• BenchChem. (n.d.). Solubility Profile of 6-Chloropyridin-3-amine in Organic Solvents: A Technical Guide.
• CymitQuimica. (n.d.). 1-(Pyridin-3-ylmethyl)piperidin-4-amine trihydrochloride.
• MDPI. (2025, January 31). 2-{N-[ω-(1-Benzylpiperidin-4-yl)alkyl]amino}-6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ 1/2 Receptors.

• Organic Chemistry Portal. (n.d.). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Retrieved from [Link]

• BLDpharm. (n.d.). (S)-N-(Pyridin-3-ylmethyl)piperidin-3-amine trihydrochloride.
• European Commission. (2012, January 27). OPINION ON 2,6-Diamino-3-((pyridin-3-yl)azo)pyridine.
• ChemicalBook. (2025, January 27). Piperidine hydrochloride.

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Technical Notes & Optimization

Technical Support Center: 6-(1-Piperidinyl)-3-pyridinamine 3HCl

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 6-(1-Piperidinyl)-3-pyridinamine 3HCl. The focus is to address and resolve common experimental challenges arising from the compound's inherent hygroscopicity.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

Q1: My lot of 6-(1-Piperidinyl)-3-pyridinamine 3HCl arrived as a free-flowing powder but has since become clumpy and difficult to handle. What is happening?

Answer: You are observing the effects of hygroscopicity, which is the tendency of a substance to readily absorb and retain moisture from the surrounding atmosphere.[1][2] 6-(1-Piperidinyl)-3-pyridinamine is supplied as a hydrochloride salt (3HCl). Amine salts, particularly hydrochlorides, are often hygroscopic due to the strong ion-dipole interactions between the charged salt and the polar water molecules in the air.

The initial free-flowing powder has a low moisture content. Upon exposure to ambient air, the particles' surfaces adsorb water molecules. This absorbed moisture can act as a solvent, forming liquid bridges between particles, which leads to clumping, caking, and a loss of flowability.[3][4] This physical change is a primary indicator that the material has been compromised by environmental humidity.

Q2: Beyond clumping, what are the critical scientific implications of moisture absorption for my experiments?

Answer: The consequences of uncontrolled moisture absorption extend far beyond inconvenient handling. For drug development professionals and researchers, the impacts are critical:

• Inaccurate Weighing and Dosing: When you weigh a specific mass of the hygroscopic powder, you are inadvertently weighing an unknown amount of water. This leads to a lower-than-intended molar quantity of the active compound, compromising solution concentrations, reaction stoichiometries, and dose-response accuracy.[5]

• Chemical Degradation: Moisture can facilitate hydrolysis or other degradation pathways, altering the chemical structure of the compound and reducing its purity and potency.[6][7] This can lead to the formation of unknown impurities that may interfere with your results or pose safety risks.

• Altered Physical Properties: Beyond caking, moisture can induce changes in the compound's crystal form, dissolution rate, and stability, all of which are critical parameters in pharmaceutical development.[1][8]

• Reduced Shelf-Life and Potency: Over time, continuous exposure to humidity will lead to significant degradation, reducing the effective shelf-life and overall medicinal value of the compound.[4][8]

Part 2: Troubleshooting and Proactive Solutions

This section provides actionable protocols and guides to mitigate the challenges posed by the hygroscopicity of 6-(1-Piperidinyl)-3-pyridinamine 3HCl.

Q3: What are the non-negotiable best practices for storing this compound?

Answer: Proper storage is the first and most critical line of defense. The goal is to create a micro-environment with minimal relative humidity (RH).

• Primary Container: Always keep the compound in its original, tightly sealed container.[9] If the original container is large, avoid repeated opening and closing.

• Secondary Containment: Place the primary container inside a secondary, controlled-humidity environment. The two most common options are:

  • Desiccator Cabinet: A sealed cabinet containing a desiccant like silica gel, molecular sieves, or anhydrous calcium sulfate.[2][6] Ensure the desiccant is active (e.g., blue for indicating silica gel) and regenerate or replace it regularly.

  • Dry Cabinet/Glove Box: For maximum protection, use a dry cabinet with automated humidity control or perform all manipulations within a nitrogen-purged glove box.[5][10] These systems can maintain ultra-low humidity levels.[5]

• Temperature Control: Store at a stable, cool temperature as recommended by the supplier. Temperature fluctuations can affect the air's capacity to hold moisture.[5]

Storage Method	Relative Humidity (RH) Control	Cost	Protection Level
Tightly Sealed Container	Low (initially)	Low	Minimal (short-term)
Container in Desiccator	Good (<30% RH)	Moderate	Good
Automated Dry Cabinet	Excellent (<5% RH)	High	Excellent
Nitrogen Glove Box	Superior (<1% RH)	Very High	Superior (Best)

Q4: I need to weigh the compound for an experiment. What is the correct procedure to ensure accuracy?

Answer: Weighing a hygroscopic compound requires speed and a controlled environment to minimize air exposure.[9] The following workflow is essential for obtaining an accurate mass.

Workflow: Accurate Weighing of Hygroscopic Compounds

Experimental Protocol: Weighing 6-(1-Piperidinyl)-3-pyridinamine 3HCl

• Acclimatization: Before opening, allow the sealed container of the compound to equilibrate to the laboratory's ambient temperature for at least 30 minutes. Place it in a standard desiccator during this time. This prevents condensation of atmospheric moisture onto the cold powder.

• Preparation: Have your spatula, weigh boat/paper, and the final receiving flask ready and next to the analytical balance.

• Tare: Place the receiving flask on the balance and tare the weight.

• Transfer (The Critical Step): Open the container of 6-(1-Piperidinyl)-3-pyridinamine 3HCl. Working quickly and deliberately, transfer the desired amount of powder to your receiving vessel. Do not leave the main container open for an extended period.[9]

• Seal and Store: Immediately and securely seal the main compound container and return it to its proper desiccated storage.[9]

• Record and Use: Record the final, stable mass and proceed immediately to the next step of your experiment (e.g., dissolution) to prevent the weighed sample from absorbing moisture.

Q5: My compound is already severely clumped. Can it be salvaged? How do I dry it?

Answer: Yes, it is often possible to remove absorbed moisture, but it must be done carefully to avoid thermal degradation.[11] The preferred method is vacuum drying, as it allows for moisture removal at a lower temperature.[3][12]

Troubleshooting Decision Tree

Experimental Protocol: Drying with a Vacuum Oven

• Preparation: Spread the clumped powder in a thin, even layer in a suitable glass dish (e.g., a crystallization dish) to maximize surface area.

• Loading: Place the dish in the vacuum oven.

• Vacuum Application: Close the oven door and begin to apply the vacuum. Crucially, apply the vacuum slowly and gradually. [12] A rapid pressure drop can cause the fine powder to become airborne and get sucked into the vacuum line.

• Heating: Once a stable vacuum is achieved (e.g., <10 mbar), gently heat the oven. For amine salts, a modest temperature (e.g., 40-50 °C) is recommended to avoid decomposition. Never heat without first consulting the compound's technical data sheet for thermal stability information.

• Drying Time: Dry for several hours (e.g., 4-16 hours). The optimal time depends on the amount of material and the level of moisture absorption.

• Cooling: Turn off the heat and allow the oven to cool completely to room temperature under vacuum.

• Venting: Once cooled, slowly and gently vent the oven with an inert gas like dry nitrogen or argon. Venting with ambient lab air will instantly re-expose the dry powder to moisture.

• Immediate Transfer: Immediately transfer the dried powder to a tared, airtight container and store it in a high-quality desiccator or glove box.

Q6: How can I be certain the compound is dry and accurately determine the water content?

Answer: Visual inspection is not sufficient. An analytical technique is required for accurate quantification of water content.

• Karl Fischer (KF) Titration: This is the gold standard for water determination.[13] It is a highly accurate and specific chemical method that quantifies water content, even at trace levels.[14] Both volumetric and coulometric KF methods are suitable, with the coulometric method being ideal for very low water content (<1%).[14] This should be your primary method for quality control and for validating your drying process.[15]

• Loss on Drying (LOD): This thermogravimetric method measures the weight loss of a sample upon heating.[16] While simpler than KF, it is less specific as it measures the loss of any volatile component, not just water. It can be a useful, rapid in-process check, but KF is preferred for definitive quantification.[14][17]

References

Sources

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. ibisscientific.com [ibisscientific.com]
• 3. Mixing & Drying Hygroscopic Materials [permixmixers.com]
• 4. pharmainfo.in [pharmainfo.in]
• 5. smtdryboxes.com [smtdryboxes.com]
• 6. arborpharmchem.com [arborpharmchem.com]
• 7. An innovative drug delivery form for hygroscopic pharmaceutical drugs [manufacturingchemist.com]
• 8. jocpr.com [jocpr.com]
• 9. tutorchase.com [tutorchase.com]
• 10. hepatochem.com [hepatochem.com]
• 11. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 12. digivac.com [digivac.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. blog.kett.com [blog.kett.com]
• 15. Moisture determination in hygroscopic drug substances by near infrared spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mt.com [mt.com]
• 17. Complete Guide to Moisture Content Test & Its Importance [borosilscientific.com]

Technical Support Center: Strategies for Preventing Oxidation of 6-(1-Piperidinyl)-3-pyridinamine 3HCl in Solution

Welcome to the technical support guide for 6-(1-Piperidinyl)-3-pyridinamine 3HCl. This document provides in-depth guidance for researchers, scientists, and drug development professionals encountering stability issues related to the oxidation of this compound in solution. Our goal is to equip you with the foundational knowledge and practical protocols to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: My solution of 6-(1-Piperidinyl)-3-pyridinamine 3HCl is turning yellow/brown. What is happening?

This discoloration is a classic indicator of oxidation. The 3-pyridinamine moiety is an aromatic amine, a class of compounds known to be susceptible to oxidation.[1][2][3] This process is often initiated by dissolved atmospheric oxygen and can be accelerated by factors such as light exposure, elevated temperatures, and the presence of trace metal ions.[4][5] The oxidation reaction typically involves the formation of radical cations, which can then dimerize or polymerize, leading to the formation of colored byproducts.[6]

Q2: What are the practical consequences of this oxidation for my experiments?

Oxidation compromises the integrity of your experiments in several critical ways:

• Inaccurate Concentration: As the parent compound degrades, its effective concentration decreases, leading to errors in dose-response curves, kinetic assays, and other quantitative measurements.

• Altered Biological Activity: The oxidation products may have different biological, pharmacological, or toxicological profiles than the parent compound, potentially leading to misleading or artifactual results.[2]

• Poor Reproducibility: The rate of oxidation can vary between experiments depending on subtle differences in solution preparation and handling, resulting in high variability and poor reproducibility of results.

Q3: What is the general, multi-pronged strategy to prevent this degradation?

A robust stabilization strategy does not rely on a single method but combines several approaches to create a protective environment for the compound. The core pillars of this strategy are:

• Oxygen Removal: Minimize the primary reactant by deoxygenating all solvents.[7][8][9][10]

• Chemical Stabilization: Use chemical additives like antioxidants to scavenge reactive oxygen species and chelating agents to neutralize catalytic metal ions.[5][11][12]

• Optimal Environmental Conditions: Control pH, temperature, and light exposure to slow the kinetics of degradation.[13][14][15]

• Analytical Verification: Regularly monitor the purity and concentration of your solutions to validate their integrity over time.[16][17]

Troubleshooting Guide: Common Issues & Solutions

Issue 1: My solution discolors rapidly even after initial preparation in a high-purity solvent.

• Underlying Cause: Dissolved oxygen is the most likely culprit. Standard laboratory solvents, even of high purity, are saturated with atmospheric oxygen (~8 ppm in water, higher in many organic solvents). This is often enough to initiate oxidation of sensitive compounds like aromatic amines.[9][10] Trace metal impurities, originating from glassware, spatulas, or the solvent itself, can also act as powerful catalysts for oxidation.[4][5][11]

• Solution Pathway:

  • Deoxygenate Solvents: Before preparing your solution, rigorously deoxygenate the solvent by sparging with an inert gas (high-purity argon or nitrogen) for at least 30-60 minutes.[9] For highly sensitive applications, the "freeze-pump-thaw" method provides the most thorough deoxygenation.[7][9][10]

  • Incorporate a Chelating Agent: Add a small amount of a chelating agent, such as Ethylenediaminetetraacetic acid (EDTA), to your buffer or solvent. EDTA sequesters di- and trivalent metal ions (e.g., Fe²⁺, Cu²⁺) that catalyze oxidative reactions.[4][11][12][18][19] A typical working concentration is 0.1-1 mM.

Issue 2: I observe significant batch-to-batch variability in my assay results.

• Underlying Cause: This points to inconsistent degradation of your stock or working solutions. The extent of oxidation may be varying due to differences in how long solutions are stored, their exposure to light, or the frequency of freeze-thaw cycles. The oxidation potential of aromatic amines can also be highly dependent on pH.[13][15][20]

• Solution Pathway:

  • Control pH with a Buffer: The trihydrochloride (3HCl) salt will naturally create an acidic solution. Maintaining a stable, acidic pH (e.g., pH 4-6) is often beneficial, as protonation of the amino group can make it less susceptible to oxidation.[15] Use a deoxygenated buffer system (e.g., citrate or acetate) to maintain a consistent pH.

  • Add an Antioxidant: Incorporate a chemical antioxidant into your solution. The choice of antioxidant is critical and depends on the solvent system (see Table 1). These agents act as sacrificial molecules, oxidizing more readily than your compound of interest.[5][21]

  • Standardize Handling Procedures: Prepare fresh working solutions for each experiment from a carefully prepared and stored master stock. Aliquot the master stock into single-use vials to minimize repeated freeze-thaw cycles and exposure to the atmosphere. Always protect solutions from light by using amber vials or wrapping them in foil.[14]

Issue 3: How can I confirm that oxidation is the cause of my problems and monitor the stability of my solution?

• Underlying Cause: Visual observation of color change is qualitative. A quantitative analytical method is required to confirm degradation and assess the effectiveness of your stabilization strategy.

• Solution Pathway:

  • Use HPLC-UV Analysis: High-Performance Liquid Chromatography with a UV detector is the gold standard for this purpose.[16][17][22] An effective HPLC method will allow you to separate the parent 6-(1-Piperidinyl)-3-pyridinamine from its degradation products. By monitoring the peak area of the parent compound over time, you can precisely quantify its stability. The appearance of new, smaller peaks is indicative of degradation products.[23][24]

  • Perform a Forced Degradation Study: To confirm your analytical method is "stability-indicating," intentionally degrade a sample of your compound (e.g., by adding a small amount of hydrogen peroxide or exposing it to strong UV light) and run it on your HPLC. This will help you identify the retention times of the degradation products and ensure your method can resolve them from the parent peak.

Data & Protocols

Table 1: Recommended Stabilization Agents

Agent Type	Example	Mechanism of Action	Typical Concentration	Solvent Compatibility	Considerations
Antioxidant	Ascorbic Acid (Vitamin C)	Water-soluble free radical scavenger.[21]	0.1 - 1 mg/mL	Aqueous buffers, DMSO, DMF	Can be unstable itself; prepare fresh. May interact with some biological assays.
Antioxidant	Sodium Metabisulfite	Water-soluble oxygen scavenger.[25][26][27]	0.1 - 1 mg/mL	Aqueous buffers	Can react directly with some compounds.[28] Use with caution and verify compatibility.
Chelating Agent	EDTA (Disodium Salt)	Sequesters metal ions that catalyze oxidation.[4][11][12]	0.1 - 1 mM	Aqueous buffers	Highly effective for metal-catalyzed oxidation.[5] Standard in many pharmaceutical formulations.[18]

Diagram 1: Troubleshooting Workflow for Solution Instability

This diagram outlines a logical sequence of steps to diagnose and solve issues related to the oxidation of 6-(1-Piperidinyl)-3-pyridinamine 3HCl.

Caption: A step-by-step decision tree for troubleshooting solution instability.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution (10 mM in Aqueous Buffer)

• Buffer Preparation: Prepare a 50 mM sodium citrate buffer. Adjust the pH to 5.0 using citric acid or sodium hydroxide.

• Deoxygenation: Place the buffer in a clean Schott bottle with a magnetic stir bar. Insert two long needles through a septum sealing the bottle: one for inert gas inlet (reaching the bottom of the liquid) and one for gas outlet (above the liquid). Sparge with high-purity argon or nitrogen for at least 60 minutes while stirring gently.[8][10]

• Additive Incorporation: While continuing to sparge, add disodium EDTA to a final concentration of 0.5 mM and ascorbic acid to a final concentration of 0.5 mg/mL. Allow them to dissolve completely.

• Compound Dissolution: Weigh the required amount of 6-(1-Piperidinyl)-3-pyridinamine 3HCl in a separate vial. Under a positive flow of the inert gas, add the deoxygenated, stabilized buffer to the vial to achieve the target concentration of 10 mM. Cap immediately.

• Storage: Dispense the final stock solution into single-use amber glass HPLC vials, flush the headspace with inert gas before capping, and store at 2-8°C. For long-term storage, consider -20°C or -80°C.

Protocol 2: Monitoring Solution Stability via HPLC-UV

This protocol provides a starting point for developing a stability-indicating method.

• Instrumentation: HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., Agilent ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 70% B

  • 15-17 min: Hold at 70% B

  • 17-18 min: Return to 5% B

  • 18-22 min: Re-equilibration at 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: Monitor at 254 nm and 280 nm initially. A DAD is useful to identify the optimal wavelength for the parent compound and to observe the spectra of any degradation products.

• Injection Volume: 10 µL.

• Procedure:

  • Prepare a stabilized solution according to Protocol 1.

  • Immediately after preparation (t=0), inject a sample onto the HPLC to obtain the initial purity profile and peak area of the parent compound.

  • Store the solution under the desired test conditions (e.g., 4°C protected from light).

  • At specified time points (e.g., 1, 3, 7, 14 days), inject another sample.

  • Calculate the percentage of the parent compound remaining relative to the t=0 sample. A stable solution should maintain >95% of the initial peak area over the desired experimental timeframe.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sciencemadness.org [sciencemadness.org]
• 4. sherkarimbuysell.com [sherkarimbuysell.com]
• 5. Chemical instability of protein pharmaceuticals: Mechanisms of oxidation and strategies for stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Theoretical study of the oxidation mechanism of aromatic amines - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 7. berry.chem.wisc.edu [berry.chem.wisc.edu]
• 8. Enhanced Deoxygenation of Solvents via an Improved Inert Gas Bubbling Method with a Ventilation Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chem.rochester.edu [chem.rochester.edu]
• 10. web.uvic.ca [web.uvic.ca]
• 11. The application of pharmaceutical quality by design concepts to evaluate the antioxidant and antimicrobial properties of a preservative system including desferrioxamine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. taylorandfrancis.com [taylorandfrancis.com]
• 13. Effect of Solution pH on the Dual Role of Dissolved Organic Matter in Sensitized Pollutant Photooxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Oxidation potentials of phenols and anilines: correlation analysis of electrochemical and theoretical values - Environmental Science: Processes & Impacts (RSC Publishing) DOI:10.1039/C6EM00694A [pubs.rsc.org]
• 16. Monitoring of aromatic amines by HPLC with electrochemical detection: comparison of methods for destruction of carcinogenic aromatic amines in laboratory wastes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. matheo.uliege.be [matheo.uliege.be]
• 18. What is the mechanism of Disodium edetate? [synapse.patsnap.com]
• 19. Chelating Drug Therapy: An Update [austinpublishinggroup.com]
• 20. researchgate.net [researchgate.net]
• 21. dsm-firmenich.com [dsm-firmenich.com]
• 22. chromatographyonline.com [chromatographyonline.com]
• 23. waters.com [waters.com]
• 24. lcms.cz [lcms.cz]
• 25. EP1940816A2 - Stable ascorbic acid compositions - Google Patents [patents.google.com]
• 26. researchgate.net [researchgate.net]
• 27. rjtcsonline.com [rjtcsonline.com]
• 28. Studies on the Formulation and Admixture of Parenteral Preparations. I. Degradation of Ascorbic Acid and Cyanocobalamin by Sodium Bisulfite added to Ascorbic Acid Injection [jstage.jst.go.jp]

6-(1-Piperidinyl)-3-pyridinamine 3HCl solubility problems in organic solvents

Technical Support Center: 6-(1-Piperidinyl)-3-pyridinamine 3HCl

Introduction: Navigating the Solubility Challenges of Amine Hydrochloride Salts

Welcome to the technical support guide for 6-(1-Piperidinyl)-3-pyridinamine trihydrochloride (3HCl). This molecule is a valuable building block in pharmaceutical research and development. However, its salt form, essential for stability and aqueous solubility, presents a significant and common challenge for researchers: poor solubility in the organic solvents typically used for synthesis.[1][2]

This guide is designed to provide you, the researcher, with a foundational understanding of why this problem occurs and to offer a suite of practical, field-proven troubleshooting strategies and detailed protocols to overcome it. We will move beyond simple instructions to explain the chemical principles behind each technique, empowering you to make informed decisions for your specific experimental context.

Part 1: Frequently Asked Questions (FAQs) - The "Why" Behind the Problem

This section addresses the fundamental chemical principles governing the solubility of your compound.

Q1: My 6-(1-Piperidinyl)-3-pyridinamine 3HCl won't dissolve in standard organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate. Why is this happening?

A1: The core of the issue is a fundamental mismatch in polarity, often summarized by the principle "like dissolves like".[3] Your compound is a trihydrochloride salt. The three "HCl" components indicate that the three basic nitrogen atoms in the molecule (one on the pyridine ring, one on the piperidinyl ring, and the primary amine) have been protonated. This process converts a neutral, relatively non-polar organic molecule into a highly polar, ionic salt.[4] Solvents like DCM, THF, and ethyl acetate are non-polar or have low polarity, making them poor solvents for charged species.[2]

Q2: What is the structural difference between the "3HCl salt" and the "free base," and how does it impact solubility?

A2: The difference is the presence or absence of protons on the nitrogen atoms.

• 3HCl Salt: In this form, the nitrogen atoms have accepted protons (H+) from hydrochloric acid. This creates positive charges on the molecule, which are balanced by chloride ions (Cl-). This ionic nature makes it behave more like table salt (NaCl) than a typical organic compound, leading to high solubility in polar solvents like water but poor solubility in non-polar organic solvents.[2]

• Free Base: This is the neutral form of the molecule. The nitrogen atoms have their lone pair of electrons and are not charged.[5] This form is significantly less polar and, consequently, much more soluble in a wide range of organic solvents.

To use the compound in most organic reactions, you must first convert the salt back to the free base.

Caption: Conversion of the polar 3HCl salt to the non-polar free base.

Part 2: Troubleshooting Guide & Experimental Protocols

Here we present actionable strategies, from simple physical methods to definitive chemical conversion, to get your compound into solution.

Strategy 1: Optimizing the Physical Environment & Solvent Choice

Before performing a chemical conversion, simple physical methods or a more appropriate solvent may suffice, depending on your required concentration.

• Heating: For many compounds, solubility increases with temperature.[3][6] Gently warming your solvent while stirring can be effective. However, be cautious of your solvent's boiling point and the thermal stability of your compound.

• Sonication: Using an ultrasonic bath can help break down solid agglomerates, increasing the surface area and accelerating the dissolution process.[3] This is a rate enhancement, not a change in intrinsic solubility, but it is often sufficient for preparing dilute solutions.

• Solvent Selection: While insoluble in non-polar solvents, the 3HCl salt may have limited solubility in more polar organic solvents.

Table 1: Expected Solubility Profile in Common Organic Solvents

Solvent	Polarity (Index)	Type	Expected Solubility of 3HCl Salt	Expected Solubility of Free Base
Hexane	0.1	Non-polar	Insoluble	Good
Toluene	2.4	Non-polar	Insoluble	Good
Diethyl Ether	2.8	Non-polar	Insoluble	Good
Dichloromethane (DCM)	3.1	Polar Aprotic	Very Poor	Excellent
Tetrahydrofuran (THF)	4.0	Polar Aprotic	Very Poor	Excellent
Acetone	5.1	Polar Aprotic	Poor to Low	Good
Acetonitrile (MeCN)	5.8	Polar Aprotic	Poor to Low	Moderate
Dimethylformamide (DMF)	6.4	Polar Aprotic	Low to Moderate	Good
Dimethyl Sulfoxide (DMSO)	7.2	Polar Aprotic	Moderate	Good
Ethanol / Methanol	4.3 / 5.1	Polar Protic	Moderate	Good
Water	10.2	Polar Protic	Soluble	Sparingly Soluble

Data is based on general principles of chemical solubility. Empirical verification is required.

Strategy 2: Definitive Solution - Conversion to the Free Base

This is the most robust and widely applicable method for achieving high solubility in common organic solvents. The goal is to deprotonate the ammonium salts to yield the neutral free base.

This is the classic and most common method. It is highly effective but introduces water, which must be removed before proceeding with moisture-sensitive reactions.

Materials:

• 6-(1-Piperidinyl)-3-pyridinamine 3HCl

• Deionized Water

• Saturated Sodium Bicarbonate (NaHCO₃) or 1M Sodium Hydroxide (NaOH) solution

• An immiscible extraction solvent (e.g., Dichloromethane, Ethyl Acetate)

• Separatory Funnel

• Anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄)

• pH paper

Procedure:

• Dissolution: Dissolve the 6-(1-Piperidinyl)-3-pyridinamine 3HCl in a minimal amount of deionized water in a flask.

• Neutralization: Cool the solution in an ice bath. Slowly add a saturated solution of a weak base like sodium bicarbonate while stirring. Add the base until gas evolution (CO₂) ceases.

  • Causality Note: A weak base is often sufficient and safer. For stubborn cases or to ensure complete deprotonation, a stronger base like 1M NaOH can be used, but it increases the risk of side reactions if other sensitive functional groups are present.

• pH Verification (Self-Validation): After base addition, test the aqueous layer with pH paper. The pH should be > 8 to ensure the amine is in its free base form. If not, add more base. This step is critical for a successful extraction.[7]

• Extraction: Transfer the basic aqueous solution to a separatory funnel. Add an equal volume of your chosen organic extraction solvent (e.g., DCM).

• Mixing & Separation: Stopper the funnel and invert it several times, venting frequently to release any pressure. Allow the layers to separate fully.

• Collection: Drain the organic layer (bottom layer for DCM, top for ethyl acetate) into a clean flask. To maximize yield, repeat the extraction process (steps 4-6) on the aqueous layer two more times.

• Drying: Combine all organic extracts and add an anhydrous drying agent like MgSO₄ or Na₂SO₄. Swirl the flask; if the drying agent clumps, add more until some particles remain free-flowing.

• Isolation: Filter or decant the dried organic solution away from the drying agent. The resulting solution now contains the soluble free base, ready for use or for solvent evaporation to isolate the pure, neutral compound.

Caption: Workflow for aqueous conversion and extraction of the free base.

This method is suitable for reactions that are sensitive to water. It involves using an organic-soluble base to free the amine directly in the reaction solvent.

Materials:

• 6-(1-Piperidinyl)-3-pyridinamine 3HCl

• Anhydrous reaction solvent (e.g., THF, DCM)

• A non-nucleophilic tertiary amine base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

Procedure:

• Suspension: Suspend the 6-(1-Piperidinyl)-3-pyridinamine 3HCl in your anhydrous organic solvent under an inert atmosphere (e.g., Nitrogen or Argon).

• Base Addition: Add a slight excess (3.1 - 3.3 equivalents) of a tertiary amine base like triethylamine.

  • Causality Note: A tertiary amine is used because it is basic enough to deprotonate the salt but is non-nucleophilic, so it won't compete in subsequent reactions. The product of this neutralization is triethylammonium chloride, which is often insoluble in organic solvents and may precipitate.

• Stirring: Stir the mixture at room temperature for 30-60 minutes. The suspension of the starting material should be replaced by either a clear solution (if the byproduct salt is soluble) or a fine precipitate of the ammonium salt byproduct.

• Reaction or Filtration: The resulting mixture containing the solubilized free base can often be used directly in the next reaction step. If the ammonium salt byproduct precipitates and could interfere with your reaction, it can be removed by filtration.

Part 3: Decision-Making & Summary

Choosing the right method depends entirely on your experimental needs, particularly your reaction's tolerance for water.

Caption: Decision-making workflow for solubilizing the amine salt.

By understanding the chemical nature of 6-(1-Piperidinyl)-3-pyridinamine 3HCl and applying the appropriate strategy, you can efficiently overcome solubility hurdles and proceed with your research.

References

• Ascendia Pharma. (2023, April 21). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. Retrieved from [Link]

• ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? Retrieved from [Link]

• Pharma's Almanac. (2025, March 12). Overcoming the Challenge of Poor Drug Solubility. Retrieved from [Link]

• Osbourn, J. (2020, April 19). Conversion of Amines to Amine Salts [Video]. YouTube. Retrieved from [Link]

• ScienceMadness.org. (2011, July 19). Solubility of organic amine salts. Retrieved from [Link]

• International Journal of Applied Pharmaceutics. Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

• PubChem. 6-(4-Methylpiperazin-1-yl)pyridin-3-amine. Retrieved from [Link]

• ResearchGate. (2021, September 16). How to free the Base from Cystamine/Cysteamine Hydrochloric Salt? Retrieved from [Link]

• Pharmaceutical Technology. (2025, March 12). Solving Poor Solubility to Unlock a Drug's Potential. Retrieved from [Link]

• University of Calgary. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2020, July 30). 15.13: Amines as Bases. Retrieved from [Link]

• Gibson, E. K. (2007). Amine hydrochloride salts : a problem in polyurethane synthesis [PhD thesis]. University of Glasgow. Retrieved from [Link]

• Chemistry Stack Exchange. (2016, December 22). Why amine salts are soluble in water? Retrieved from [Link]

• Chemistry LibreTexts. (2014, August 20). 10.8: Amines as Bases. Retrieved from [Link]

• Royal Society of Chemistry. Supporting Information. Retrieved from [Link]

Sources

• 1. theses.gla.ac.uk [theses.gla.ac.uk]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. youtube.com [youtube.com]
• 6. BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms [drug-dev.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Investigating and Mitigating Color Change in 6-(1-Piperidinyl)-3-pyridinamine 3HCl

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals encountering stability issues, specifically color change, with 6-(1-Piperidinyl)-3-pyridinamine 3HCl during storage. Our objective is to provide a framework for understanding the root causes, a systematic approach for troubleshooting, and validated protocols for prevention and quality assessment.

Section 1: Frequently Asked Questions (FAQs) - The First Line of Defense

This section addresses the most immediate questions that arise when a visual change is observed in a stored chemical reagent.

Q1: My vial of 6-(1-Piperidinyl)-3-pyridinamine 3HCl, which was initially an off-white or pale solid, has turned yellow/brown upon storage. What is the likely cause?

A1: A visible color change in this compound is a strong indicator of chemical degradation. The molecular structure possesses two key vulnerabilities that are often interconnected:

• Oxidation of the Aminopyridine Ring: The 3-aminopyridine moiety is an electron-rich aromatic system, making it susceptible to oxidation by atmospheric oxygen. This process can be accelerated by exposure to light or trace metal impurities. Oxidation of aminopyridines can lead to the formation of highly colored byproducts like nitro, nitroso, or azo compounds.[1][2][3] Studies on similar aminopyridines confirm their reactivity with oxidizing species.[4]

• Hygroscopicity of the Hydrochloride Salt: The "3HCl" designation indicates that the molecule is a triple hydrochloride salt. Amine hydrochlorides are notoriously hygroscopic, meaning they readily absorb moisture from the ambient environment.[5][6][7] This absorbed water does not just add mass; it can act as a catalyst or reagent in degradation pathways, accelerating the oxidative process or potentially causing hydrolysis.

Typically, it is a combination of these factors—moisture ingress promoting slow oxidation—that leads to the formation of colored impurities over time.

Q2: Does the color change mean my compound is unusable for my experiments?

A2: Not necessarily, but it requires immediate verification. The presence of color signifies that your sample is no longer pure. The suitability of the material depends entirely on your experiment's tolerance for impurities. For sensitive applications such as in vitro biological assays, in vivo studies, or as a precursor in a multi-step synthesis, even minor impurities can lead to failed experiments, artifactual data, or undesirable side reactions. It is imperative to analytically determine the purity of the batch before proceeding.

Q3: I've just noticed a color change. What are the immediate steps I should take?

A3: To ensure experimental integrity, follow these steps:

• Quarantine the Vial: Immediately segregate the discolored vial from your main stock to prevent accidental use. Label it clearly as "Suspected Degradation - Pending Analysis."

• Document Everything: Take a high-resolution photograph of the material next to a pure reference sample if available. Record the date of observation, storage conditions (temperature, humidity if known), and the lot number.

• Review Storage History: Check your lab notebook or inventory system to determine how long the vial has been stored and how frequently it has been opened.

• Proceed to Analytical Verification: Before making a decision to use or discard the material, you must quantify its purity. Follow the protocols outlined in Section 4 of this guide.

Section 2: Troubleshooting Workflow - A Systematic Investigation

When a color change is detected, a structured approach is critical to making an informed decision. The following workflow provides a logical path from observation to resolution.

Caption: Systematic workflow for troubleshooting color change in chemical reagents.

Section 3: The Root Cause Analysis - Understanding the Chemistry

A deep understanding of the underlying chemical mechanisms is crucial for effective prevention.

The Role of Oxidation

The 6-(1-Piperidinyl)-3-pyridinamine structure contains two nitrogen atoms within the aromatic pyridine ring and an exocyclic amino group, which makes the system electron-rich and thus prone to oxidation. Atmospheric oxygen (O₂) is the most common oxidant. This process can generate radical species or, more directly, lead to the formation of N-oxides and subsequently more complex, colored structures. The resulting chromophores (parts of a molecule responsible for its color) absorb light in the visible spectrum, leading to the observed yellow-to-brown discoloration.

Caption: Simplified schematic of oxidative degradation leading to colored byproducts.

The Impact of Hygroscopicity

As a hydrochloride salt, the compound is polar and has a high affinity for water molecules. The process of absorbing moisture from the air is known as hygroscopicity.[7] When the solid powder absorbs water, it can create a microscopic aqueous layer on the surface of the crystals. This environment is highly conducive to the oxidative degradation described above, acting as a solvent to increase molecular mobility and facilitate reactions. In severe cases, the solid may become sticky or even deliquesce into a solution.

Section 4: Analytical Verification Protocols

Before using a discolored batch, its purity must be confirmed. The following are standard, reliable methods for this purpose.

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for quantifying the percentage of the active compound and detecting impurities.[8]

Objective: To determine the purity of 6-(1-Piperidinyl)-3-pyridinamine 3HCl and identify the presence of degradation products.

Methodology:

• Standard Preparation: Accurately weigh and dissolve a reference standard (a pure, un-degraded lot) of the compound in a suitable diluent (e.g., 50:50 acetonitrile:water with 0.1% TFA) to a final concentration of ~1.0 mg/mL.

• Sample Preparation: Prepare the discolored sample in the same manner and at the same concentration as the standard.

• Chromatographic Conditions (Suggested Starting Point):

  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 254 nm and 280 nm.

  • Injection Volume: 10 µL.

• Analysis: Inject the standard and sample. The purity of the sample can be calculated based on the area of the main peak relative to the total area of all peaks (Area % method). Compare the chromatogram of the degraded sample to the reference standard to identify new peaks corresponding to impurities.

Protocol 2: Qualitative Analysis by UV-Vis Spectrophotometry

This is a rapid, qualitative method to check for the formation of colored impurities.[9]

Objective: To detect the presence of new chromophores in the visible light spectrum.

Methodology:

• Solution Preparation: Prepare a ~0.1 mg/mL solution of both a reference standard and the discolored sample in a consistent solvent (e.g., ethanol or water).

• Spectral Acquisition: Using a dual-beam spectrophotometer, scan both solutions from 200 nm to 700 nm, using the solvent as a blank.

• Analysis: Overlay the two spectra. The spectrum of the pure compound should show little to no absorbance above 400 nm. The discolored sample will likely exhibit a new, broad absorbance tail extending into the 400-500 nm range, confirming the presence of colored impurities.

Data Summary Table

Parameter	Expected Result (Pure Sample)	Possible Result (Degraded Sample)	Implication
Visual Appearance	Off-white to pale yellow solid	Yellow, brown, or tan solid; may be clumpy	Degradation has occurred.
HPLC Purity (Area %)	>98% (typically one major peak)	<95% (multiple smaller peaks observed)	Significant impurity formation.
UV-Vis Scan (400-700 nm)	Negligible absorbance	Noticeable absorbance "tail" or new peaks	Formation of colored byproducts confirmed.

Section 5: Proactive Storage and Handling Guide

Preventing degradation is always preferable to dealing with its consequences. Adherence to strict storage and handling protocols is the most effective strategy.

Recommended Storage Conditions

Proper storage is the single most important factor in maintaining the long-term stability of 6-(1-Piperidinyl)-3-pyridinamine 3HCl.[6][10][11][12]

Condition	Recommendation	Rationale
Temperature	2-8°C (Refrigerated)	Slows the rate of chemical reactions, including oxidation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces atmospheric oxygen and moisture, preventing oxidation and hydrolysis.
Light	Protect from Light (Amber Vial)	Light, especially UV, provides the energy to initiate and catalyze oxidative degradation.
Container	Tightly Sealed, Low Headspace	Prevents ingress of atmospheric moisture and oxygen. Minimizing headspace reduces the amount of trapped air.

Handling Procedures

Every time the container is opened, the compound is exposed to potential degradation. Minimize this exposure by following these steps:

• Equilibrate to Room Temperature: Before opening, allow the refrigerated container to warm to room temperature for at least 30-60 minutes. This prevents condensation of moist air onto the cold solid.

• Work in a Controlled Environment: Whenever possible, handle the solid inside a glove box with an inert atmosphere. If a glove box is unavailable, open the container under a gentle stream of dry argon or nitrogen.

• Use Clean, Dry Utensils: Ensure spatulas and weighing vessels are completely dry.

• Minimize Exposure Time: Weigh out the required amount of material as quickly as possible and immediately reseal the container.

• Secure the Seal: After closing, wrap the cap junction with parafilm as an extra barrier against moisture.

• Return to Storage Promptly: Place the container back into its designated storage location (refrigerator, protected from light).

By implementing these troubleshooting and preventative measures, researchers can ensure the integrity of their 6-(1-Piperidinyl)-3-pyridinamine 3HCl, leading to more reliable and reproducible experimental outcomes.

References

• Reactions of oxidizing radicals with 2- and 3-aminopyridines: a pulse radiolysis study. Radiation Physics and Chemistry. Available at: [Link]

• Wiley, R. H., & Hartman, J. L. (1951). Oxidation of Aminopyridines to Nitropyridines. Journal of the American Chemical Society. Available at: [Link]

• Peroxyacid Oxidations: A Kinetic and Mechanistic Study of Oxidation of 3-Aminopyridine by Peroxomonosulfuric Acid. ResearchGate. Available at: [Link]

• Oxidation of 1-aminopyridinium, 1-aminoquinolinium, and 2-aminoisoquinolinium bromides with lead(IV) acetate. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

• Oxidation of Aminopyridines to Nitropyridines. Journal of the American Chemical Society. Available at: [Link]

• 2-Amino Pyridine Safety Data Sheet. sisco-chem.com. Available at: [Link]

• Ammonium Chloride Corrosion. The Hendrix Group, Inc. Available at: [Link]

• Pyridine hydrochloride Material Safety Data Sheet. Cole-Parmer. Available at: [Link]

• Linking Crystal Structure to Solubility and Hygroscopicity in Oxytetracycline Hydrochloride Forms. ACS Publications. Available at: [Link]

• Pyridylazulenes: synthesis, color changes, and structure of the colored product. PubMed. Available at: [Link]

• Improving solubility and avoiding hygroscopicity of tetrahydroberberine by forming hydrochloride salts by introducing solvents. RSC Publishing. Available at: [Link]

• Pyridine reaction workup: color change after each “vent” cycle in separatory funnel! Reddit. Available at: [Link]

• The Physical Characterization of Hygroscopicity in Pharmaceutical Solids. ResearchGate. Available at: [Link]

• Analytical Methods for Pyridine. Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

• Trimethylamine. Wikipedia. Available at: [Link]

• Photochemical Rearrangements of Pyridine N-Oxides: Pathways to Oxaziridine Derivatives. MDPI. Available at: [Link]

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. Available at: [Link]

• Fluorescent Properties Study of 2-AminoPyridine Derivatives. Sciforum. Available at: [Link]

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors. PMC. Available at: [Link]

• Degradation of Pyridine Derivatives in Soil. Scilit. Available at: [Link]

• OPINION ON 2,6-Diamino-3-((pyridin-3-yl)azo)pyridine. European Commission. Available at: [Link]

• Pyridine derivatives and their use in the treatment of psychotic disorders. Google Patents.

• 6-Propyl-2-pyridinamine. CAS Common Chemistry. Available at: [Link]

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Technical Support Center: pH Adjustment of 6-(1-Piperidinyl)-3-pyridinamine 3HCl in Cell Culture

Welcome to the technical support center for the use of 6-(1-Piperidinyl)-3-pyridinamine 3HCl (referred to herein as "Compound-P3H") in cell culture applications. This guide is designed for researchers, scientists, and drug development professionals to address common challenges and questions related to pH management when working with this and similar hydrochloride salt compounds.

Introduction: The Critical Role of pH in Cell Culture Experiments

Maintaining a stable physiological pH is paramount for successful cell culture. Most mammalian cell lines thrive in a narrow pH range, typically between 7.2 and 7.4.[1][2][3][4] Deviations from this optimal range can induce cellular stress, alter metabolic activity, and compromise experimental results.[5][6][7] The introduction of exogenous compounds, particularly acidic or basic salts like Compound-P3H, can significantly disrupt this delicate pH balance.

Compound-P3H is a trihydrochloride salt, which means that upon dissolution in an aqueous solution like cell culture medium, it will release protons (H+), leading to a decrease in the pH of the medium. This guide provides a structured approach to troubleshooting and managing the pH adjustments required when using Compound-P3H in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why did the color of my cell culture medium turn yellow after adding Compound-P3H?

A1: The yellow color of your medium is a strong indication of a significant drop in pH. Most standard cell culture media, such as DMEM and RPMI-1640, contain a pH indicator called phenol red.[8] This indicator is red at a physiological pH of ~7.4, turns orange as the pH becomes more acidic, and yellow at a pH of ~6.8 or below. The addition of an acidic compound like Compound-P3H will cause this color change.

Immediate Action:

• Do not add this acidified medium directly to your cells.

• Measure the pH of the medium containing the compound using a calibrated pH meter.

• Prepare a fresh solution, following the pH adjustment protocol outlined below.

Q2: I've dissolved Compound-P3H in DMSO to make a stock solution. Will this prevent pH issues?

A2: While dissolving Compound-P3H in an organic solvent like Dimethyl Sulfoxide (DMSO) is a common practice for creating high-concentration stock solutions[9][10][11], it does not eliminate the pH problem. The acidity of the compound is inherent to its chemical nature as a hydrochloride salt. When you add your DMSO stock to the aqueous cell culture medium, the compound will still release protons and lower the pH.

Key Considerations:

• The final concentration of DMSO in your cell culture should typically be kept below 0.5% to avoid solvent toxicity.[9][11]

• Always prepare a vehicle control (medium with the same final DMSO concentration) in your experiments.[9]

Q3: What is the correct procedure for adjusting the pH of my Compound-P3H working solution?

A3: The goal is to neutralize the acidity of the compound before it is introduced to your cells. This is best achieved by adjusting the pH of a concentrated working solution before further dilution into the final cell culture medium.

Recommended pH Adjustment Protocol:

• Prepare a Concentrated Working Solution: Dissolve the desired amount of Compound-P3H in a small volume of serum-free cell culture medium or a balanced salt solution (e.g., PBS).

• Initial pH Measurement: Use a calibrated pH meter to measure the pH of this solution. You will likely observe a significant drop in pH.

• Titration with Sterile Base: Slowly add a sterile, dilute solution of sodium hydroxide (NaOH), such as 0.1N or 1N NaOH, dropwise while gently stirring.[12] Monitor the pH continuously.

• Target pH: Adjust the pH to the desired physiological range (e.g., 7.2-7.4). Be careful not to overshoot the target pH.

• Final Dilution: Once the pH is stabilized, you can sterile-filter this adjusted working solution and then dilute it to the final desired concentration in your complete cell culture medium.

• Final pH Check (Optional but Recommended): You can perform a final check of the pH of the complete medium containing the compound to ensure it is within the acceptable range.

Troubleshooting Guide

Problem 1: Compound precipitation after pH adjustment.

• Possible Cause: The free base form of Compound-P3H may be less soluble in aqueous solutions than its hydrochloride salt form.[13] As you increase the pH, you are converting the salt to the free base, which may then precipitate out of solution if its solubility limit is exceeded.

• Troubleshooting Steps:

  • Lower the Concentration: Try preparing a more dilute working solution before pH adjustment.

  • Gentle Warming: Gently warming the solution to 37°C may help to increase the solubility of the compound.[14]

  • Sonication: Brief sonication can also help to redissolve precipitated compound.[9][10]

  • Use a Co-solvent: In some cases, a small percentage of a biocompatible co-solvent may be necessary, but this should be approached with caution and validated for cell toxicity.[11]

Problem 2: The pH of the medium drifts over time after adjustment.

• Possible Cause: The buffering capacity of your cell culture medium may be insufficient to handle the metabolic byproducts of your cells in addition to any residual effects of the compound. Cell metabolism naturally produces acidic byproducts like lactic acid, which can lower the pH over time.[4]

• Troubleshooting Steps:

  • Use a Medium with a Stronger Buffer: Consider using a medium supplemented with a synthetic buffer like HEPES, which provides additional buffering capacity independent of the CO2 incubator.[1][15] HEPES is a zwitterionic buffer effective in the pH range of 6.8 to 8.2.[1]

  • Optimize Cell Seeding Density: High cell densities will lead to a faster accumulation of acidic waste products.

  • More Frequent Media Changes: Regularly replacing the medium can help to maintain a stable pH.

Problem 3: I'm observing unexpected changes in cell behavior or drug efficacy at different pH values.

• Possible Cause: The pH of the extracellular environment can directly impact cellular physiology and the activity of your compound.[5] For example, the protonation state of a compound can affect its ability to cross the cell membrane and interact with its target.[16] Acidic tumor microenvironments have been shown to influence cancer cell proliferation and resistance to certain chemotherapeutic drugs.[17][18]

• Troubleshooting Steps:

  • Strict pH Control: Ensure that the pH of your experimental and control conditions are identical.

  • Consider the Experimental Context: Be aware that the in vitro pH you establish may differ from the in vivo microenvironment you are modeling.

  • Characterize pH-Dependent Effects: If you suspect a pH-dependent effect, you can design experiments to test your compound's activity across a narrow range of controlled pH values.

Visualizing the Workflow

The following diagram illustrates the recommended workflow for preparing and using Compound-P3H in cell culture, highlighting the critical pH adjustment step.

Caption: Workflow for pH adjustment of Compound-P3H.

Quantitative Data Summary

Parameter	Recommended Range/Value	Rationale
Optimal Cell Culture pH	7.2 - 7.4	Mimics physiological conditions for most mammalian cells.[2][3][4]
Final DMSO Concentration	< 0.5%	Minimizes solvent-induced cytotoxicity.[9][11]
HEPES Concentration (if used)	10 - 25 mM	Provides enhanced buffering capacity. Higher concentrations can be toxic to some cell lines.[1]
CO2 in Incubator	5 - 10%	Required for bicarbonate-based buffering systems to maintain physiological pH.[1][4]

References

• Taylor & Francis. (2023, September 7). The Impact of Cellular Environment on In Vitro Drug Screening.
• ResearchGate. (2014, January 16). DMSO wont dilute my pure compound. How to solve this?
• Thermo Fisher Scientific. Classical Media & Buffers.
• Captivate Bio. Understanding pH and Osmolality in Cell Culture Media.
• Benchchem. Protocol for Dissolving Compounds in DMSO for Biological Assays.
• Cytion. Buffering Systems: Maintaining Optimal pH in Cell Culture.
• MP Biomedicals. Buffers for Cultures.
• PMC. (2020, April 14). Impact of Medium pH on DOX Toxicity toward HeLa and A498 Cell Lines.
• PMC. Investigating Effects of Acidic pH on Proliferation, Invasion and Drug-Induced Apoptosis in Lymphoblastic Leukemia.
• Hopax Fine Chemicals. (2019, February 13). The 9 best biological buffers for cell culture.
• Selleck Chemicals. Inhibitor Handling Instructions.
• MCE. Compound Handling Instructions.
• MDPI. (2023, October 27). Role of pH and Crosslinking Ions on Cell Viability and Metabolic Activity in Alginate–Gelatin 3D Prints.
• ResearchGate. Effect of intracellular and extracellular pH on drug uptake and...
• Benchchem. (2025, December). Technical Support Center: Troubleshooting CFMMC Solubility in DMSO.
• Vulcanchem. 6-Chloro-N-piperidin-3-ylpyridine-2-carboxamide;hydrochloride.
• Scientific Bioprocessing. pH In Cell Culture - How Does pH Buffered Culture Media Work?
• PMC. (2019, April 26). Evidence-based guidelines for controlling pH in mammalian live-cell culture systems.
• American Laboratory. (2005, September 1). The Significance of pH Stability for Cell Cultures.
• Plant Cell Technology. (2023, February 2). How To Adjust The pH Of The Tissue Culture Media.
• PurMa Biologics. (2025, February 24). The Importance of pH Control in Media for Cell Growth.

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Reference Data & Comparative Studies

A Comparative Guide to the 13C NMR Chemical Shifts of 6-(1-Piperidinyl)-3-pyridinamine and its Trihydrochloride Salt

This guide provides an in-depth analysis of the 13C Nuclear Magnetic Resonance (NMR) spectroscopic characteristics of 6-(1-Piperidinyl)-3-pyridinamine and its trihydrochloride (3HCl) salt. In drug development and synthetic chemistry, NMR spectroscopy is an indispensable tool for unambiguous structure elucidation and for confirming the protonation state of ionizable compounds. The formation of salts, such as hydrochlorides, is a common strategy to improve the solubility and stability of active pharmaceutical ingredients (APIs). Therefore, understanding the spectral shifts between a free base and its salt form is of paramount importance for researchers and quality control analysts.

This document will deconstruct the expected 13C NMR spectra by first examining the foundational precursor moieties, then predicting the spectrum of the free base, and finally, elucidating the significant spectral changes that occur upon tri-protonation to form the 3HCl salt.

Foundational Analysis: 13C NMR of Precursor Moieties

To accurately predict and interpret the spectrum of the target molecule, we must first understand the 13C NMR signatures of its constituent parts: 3-aminopyridine and piperidine.

3-Aminopyridine

3-Aminopyridine consists of a pyridine ring with an electron-donating amino (-NH₂) group at the C3 position. This group increases the electron density on the ring, particularly at the ortho (C2, C4) and para (C6) positions, causing an upfield shift (shielding) for these carbons compared to unsubstituted pyridine. The carbon directly attached to the amino group (C3) is significantly deshielded.

Piperidine

Piperidine is a saturated six-membered heterocycle. Due to its symmetry and rapid chair-chair interconversion at room temperature, it typically displays three distinct signals in its 13C NMR spectrum.[1][2][3][4] The carbons alpha to the nitrogen (C2/C6) are the most deshielded due to the electronegativity of the nitrogen atom.[1][2]

Predictive Analysis: 13C NMR of 6-(1-Piperidinyl)-3-pyridinamine (Free Base)

In the free base form of 6-(1-Piperidinyl)-3-pyridinamine, the pyridine ring is substituted with two potent electron-donating groups: the amino group at C3 and the piperidinyl group at C6. The nitrogen of the piperidinyl group, being a secondary amine attached to an aromatic ring, also donates electron density into the pyridine system.

• Pyridine Carbons: We predict a general upfield shift for the ring carbons compared to pyridine itself, due to the combined electron-donating effects. The C6 carbon, directly bonded to the piperidinyl nitrogen, will be significantly deshielded. Similarly, the C3 carbon, bonded to the amino group, will also be deshielded. The C2, C4, and C5 carbons will experience increased shielding.

• Piperidinyl Carbons: The piperidinyl carbons will resemble those in N-substituted piperidines. The carbons alpha to the nitrogen (C2'/C6') will be deshielded compared to free piperidine due to their attachment to the electron-withdrawing pyridine ring. The beta (C3'/C5') and gamma (C4') carbons will show smaller changes.

The Impact of Protonation: 6-(1-Piperidinyl)-3-pyridinamine 3HCl

The formation of the trihydrochloride salt involves the protonation of the three most basic nitrogen atoms: the pyridine ring nitrogen, the 3-amino group nitrogen, and the piperidinyl nitrogen. This triple protonation dramatically alters the electronic landscape of the molecule and, consequently, its 13C NMR spectrum.

Protonation converts the electron-donating -NH₂ and piperidinyl groups into strongly electron-withdrawing -NH₃⁺ and piperidinium groups. Furthermore, the protonation of the pyridine ring nitrogen itself has a profound deshielding effect on the ring carbons.

• Pyridine Carbons: A significant downfield shift (deshielding) is expected for all pyridine ring carbons. This is due to two factors:

  • The positive charge on the pyridine nitrogen withdraws electron density inductively, most strongly affecting the adjacent C2 and C6 carbons.[5][6]

  • The newly formed -NH₃⁺ and piperidinium cations are powerful electron-withdrawing groups, further pulling electron density from the ring.

• Piperidinyl Carbons: The carbons of the now-protonated piperidinium ring will also shift downfield. The alpha carbons (C2'/C6') will be the most affected, moving significantly downfield due to the adjacent positive charge on the nitrogen. This effect is well-documented in simple salts like piperidine hydrochloride.[7]

The diagram below illustrates the relationship between the molecular structure, the sites of protonation, and the resulting electronic effects that govern the changes in the 13C NMR spectrum.

Caption: Factors influencing the 13C NMR shifts of the free base vs. its 3HCl salt.

Comparative Data Summary

The following table summarizes the known experimental 13C NMR chemical shifts for the precursor molecules and provides a predictive comparison for the free base and its trihydrochloride salt. All shifts are in ppm relative to TMS.

Carbon Atom	3-Aminopyridine (DMSO-d₆)	Piperidine (CDCl₃)[1][2]	6-(1-Piperidinyl)-3-pyridinamine (Free Base, Predicted)	6-(1-Piperidinyl)-3-pyridinamine 3HCl (Salt, Predicted)	Expected Shift (Δδ Salt - Free Base)
C2	137.9	-	~139-142	~145-150	++ (Large Downfield)
C3	144.7	-	~146-149	~140-144	- (Slight Upfield)
C4	121.6	-	~122-125	~128-132	+ (Moderate Downfield)
C5	124.0	-	~106-109	~112-116	+ (Moderate Downfield)
C6	139.8	-	~155-158	~158-162	+ (Moderate Downfield)
C2'/C6'	-	47.5	~46-49	~50-54	+ (Moderate Downfield)
C3'/C5'	-	27.2	~26-28	~23-26	- (Slight Upfield)
C4'	-	25.2	~24-26	~22-24	- (Slight Upfield)

Note: Predicted values are estimations based on substituent effects and data from analogous structures. The predicted upfield shift for C3 upon protonation is due to the complex interplay of the gamma-gauche effect from the protonated piperidinium and the strong deshielding from the adjacent protonated pyridine nitrogen.

Recommended Experimental Protocol

This protocol outlines the steps for acquiring a high-quality 13C NMR spectrum of 6-(1-Piperidinyl)-3-pyridinamine 3HCl.

Objective: To obtain a quantitative 13C{¹H} NMR spectrum for structural verification.

Methodology:

• Sample Preparation:

  • Accurately weigh 20-30 mg of the 3HCl salt into a clean, dry NMR tube.

  • Add approximately 0.6 mL of a suitable deuterated solvent. Given the salt's polarity, Deuterium Oxide (D₂O) or DMSO-d₆ are recommended. D₂O is preferred for avoiding large solvent signals in the aromatic region.

  • Add a small amount of a suitable internal reference standard if required (e.g., DSS for D₂O).

  • Cap the tube and vortex thoroughly until the sample is completely dissolved.

• Instrument Setup (400 MHz Spectrometer):

  • Insert the sample into the spectrometer and allow it to thermally equilibrate for 5-10 minutes.

  • Lock onto the deuterium signal of the solvent and perform shimming to optimize magnetic field homogeneity.

  • Tune and match the ¹H and ¹³C channels of the probe.

• Acquisition Parameters:

  • Experiment: Standard ¹³C observe with ¹H decoupling (e.g., zgpg30 or similar pulse program).

  • Spectral Width: ~240 ppm (e.g., from -10 to 230 ppm).

  • Acquisition Time (AQ): ~1.0 - 1.5 seconds.

  • Relaxation Delay (D1): 5-10 seconds. A longer delay is crucial for obtaining accurate integrals for quaternary carbons, although for simple identification, 2 seconds may suffice.

  • Number of Scans (NS): 1024 to 4096 scans, depending on sample concentration. An overnight acquisition is common for dilute samples.

  • Temperature: 298 K (25 °C).

• Data Processing:

  • Apply an exponential multiplication (line broadening of 1-2 Hz) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform.

  • Carefully phase the spectrum to ensure all peaks are in pure absorption mode.

  • Apply a baseline correction to the entire spectrum.

  • Calibrate the chemical shift axis by setting the reference signal to its known value (e.g., DMSO-d₆ at 39.52 ppm).

Conclusion

The transformation of 6-(1-Piperidinyl)-3-pyridinamine from its free base to its trihydrochloride salt induces substantial and predictable changes in its 13C NMR spectrum. The dominant effect is a significant deshielding (downfield shift) of the carbon atoms, particularly on the pyridine ring and the carbons alpha to the piperidinyl nitrogen. This is a direct and measurable consequence of the decrease in electron density caused by the protonation of the three basic nitrogen centers. This comparative guide provides the foundational knowledge for researchers to confidently use 13C NMR to verify the identity and protonation state of this and structurally related compounds, ensuring the integrity of materials used in research and development.

References

• PubChem. Piperidine, hydrochloride (1:1). National Center for Biotechnology Information. [Link]

• PubChem. Piperidine. National Center for Biotechnology Information. [Link]

• Wikipedia. Piperidine. Wikimedia Foundation. [Link]

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• R Discovery. 13C NMR spectra of substituted pyridine N‐oxides. Substituent and hydrogen bonding effects. [Link]

• PMC. Synthesis and Fluorescent Properties of Aminopyridines and the Application in “Click and Probing”. U.S. National Library of Medicine. [Link]

• CSIRO Publishing. A carbon-13 nuclear magnetic resonance study of protonation in Imidazo[4,5-c]pyridines. Australian Journal of Chemistry. [Link]

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• Mol-Instincts. 3-Aminopyridine 462-08-8. [Link]

• ACS Publications. NMR Studies of the Stability, Protonation States, and Tautomerism of 13C- and 15N-Labeled Aldimines of the Coenzyme Pyridoxal 5′-Phosphate in Water. Biochemistry. [Link]

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A Senior Application Scientist's Guide to the Elemental Analysis of 6-(1-Piperidinyl)-3-pyridinamine 3HCl: Theoretical Calculation, Experimental Considerations, and Alternative Characterization Techniques

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise characterization of active pharmaceutical ingredients (APIs) is a cornerstone of quality, safety, and efficacy. For novel compounds such as 6-(1-Piperidinyl)-3-pyridinamine 3HCl, a trihydrochloride salt with potential therapeutic applications, elemental analysis serves as a fundamental tool for confirming its empirical formula and assessing its purity. This guide provides an in-depth exploration of the theoretical elemental analysis of this compound, a critical comparison with expected experimental outcomes, and an overview of alternative analytical techniques that offer a more comprehensive understanding of the molecule's identity and purity profile.

Theoretical Elemental Composition: Establishing the Benchmark

The first step in the analytical validation of 6-(1-Piperidinyl)-3-pyridinamine 3HCl is the calculation of its theoretical elemental composition. This is derived from its chemical formula and the standard atomic weights of its constituent elements.

Molecular Formula Determination:

The free base, 6-(1-Piperidinyl)-3-pyridinamine, has a chemical structure that yields the molecular formula C₁₀H₁₅N₃. As a trihydrochloride salt, three molecules of hydrogen chloride (HCl) are associated with the free base.

• Free Base (C₁₀H₁₅N₃):

  • Carbon (C): 10 atoms

  • Hydrogen (H): 15 atoms

  • Nitrogen (N): 3 atoms

• Trihydrochloride (3HCl):

  • Hydrogen (H): 3 atoms

  • Chlorine (Cl): 3 atoms

Therefore, the full molecular formula for 6-(1-Piperidinyl)-3-pyridinamine 3HCl is C₁₀H₁₈Cl₃N₃ .

Molecular Weight Calculation:

Using the standard atomic weights from the Commission on Isotopic Abundances and Atomic Weights (CIAAW), the molecular weight is calculated as follows:

• Carbon (C): 10 x 12.011 u = 120.11 u

• Hydrogen (H): 18 x 1.008 u = 18.144 u

• Chlorine (Cl): 3 x 35.453 u = 106.359 u

• Nitrogen (N): 3 x 14.007 u = 42.021 u

Total Molecular Weight = 286.634 g/mol

Theoretical Elemental Percentage:

The theoretical percentage of each element is then calculated:

Element	Atomic Weight (u)	Number of Atoms	Total Mass (u)	Percentage (%)
Carbon (C)	12.011	10	120.11	41.90
Hydrogen (H)	1.008	18	18.144	6.33
Nitrogen (N)	14.007	3	42.021	14.66
Chlorine (Cl)	35.453	3	106.359	37.11
Total	286.634	100.00

This theoretical composition serves as the gold standard against which all experimental results will be compared.

Experimental Elemental Analysis: Navigating Real-World Challenges

Combustion analysis is the classical and most common method for determining the elemental composition of organic compounds. The process involves the complete combustion of a small, precisely weighed sample in a high-oxygen environment. The resulting combustion gases (CO₂, H₂O, and N₂) are then separated and quantified to determine the percentage of carbon, hydrogen, and nitrogen in the original sample. Chlorine is typically determined through methods like oxygen flask combustion followed by titration, as outlined in USP General Chapter <471>.[1][2]

Workflow for Combustion Analysis:

Caption: A simplified workflow for CHN combustion analysis.

Acceptance Criteria and Sources of Error:

For publication in many peer-reviewed journals, experimental elemental analysis results are expected to be within ±0.4% of the theoretical values.[3][4] However, achieving this level of accuracy can be challenging due to several factors:

• Hygroscopicity: Hydrochloride salts are often hygroscopic, meaning they readily absorb moisture from the atmosphere. This absorbed water will lead to an artificially high hydrogen percentage and lower percentages for all other elements.

• Residual Solvents: The presence of residual solvents from the synthesis and purification process is a common source of error.[5] Even trace amounts of solvents can significantly alter the elemental composition.

• Incomplete Combustion: While modern elemental analyzers are highly efficient, incomplete combustion can lead to lower than expected carbon values.

• Sample Homogeneity: Ensuring that the small sample taken for analysis is representative of the entire batch is crucial.

A Self-Validating Protocol for Elemental Analysis of 6-(1-Piperidinyl)-3-pyridinamine 3HCl:

To ensure the trustworthiness of experimental data, a self-validating protocol should be employed:

• Sample Preparation:

  • Dry the sample under high vacuum at a controlled temperature (e.g., 40-50°C) for a sufficient period (e.g., 12-24 hours) to remove any adsorbed water or volatile solvents. A thermogravimetric analysis (TGA) can be used to determine the optimal drying conditions.

  • Handle the dried sample in a glove box or under an inert atmosphere to prevent reabsorption of moisture.

• Instrumentation and Calibration:

  • Use a properly calibrated microbalance for weighing the sample.

  • Calibrate the elemental analyzer using certified standards (e.g., acetanilide) before running the sample.

• Analysis:

  • Perform the analysis in triplicate to assess the precision of the results.

  • If the results are outside the ±0.4% acceptance criterion, further investigation is warranted. This may involve re-drying the sample, analyzing for residual solvents by gas chromatography (GC), or further purification of the compound.

A Comparative Look at Alternative Analytical Techniques

While elemental analysis is a powerful tool for confirming the empirical formula, it provides limited information about the purity of the sample with respect to structurally similar impurities or the presence of inorganic contaminants. A comprehensive characterization of 6-(1-Piperidinyl)-3-pyridinamine 3HCl should, therefore, include a suite of orthogonal analytical techniques.

Analytical Technique	Principle	Information Provided	Advantages	Limitations
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a stationary and mobile phase.	Purity assessment, quantification of impurities and degradants.	High sensitivity and resolution for organic impurities.	May not detect impurities that do not have a chromophore.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Separation by HPLC followed by mass analysis.	Confirmation of molecular weight, identification of impurities and degradants.	Provides structural information about impurities.	Quantification can be challenging without appropriate standards.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency energy by atomic nuclei in a magnetic field.	Unambiguous structure elucidation, confirmation of salt formation, detection of impurities.	Provides detailed structural information.	Lower sensitivity compared to HPLC for impurity detection.
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or -Optical Emission Spectrometry (ICP-OES)	Atomization and ionization of the sample in a high-temperature plasma followed by mass or optical detection.	Quantification of elemental impurities (e.g., residual catalysts).[6][7]	Extremely high sensitivity for trace metals.	Destructive technique, provides no information on organic impurities.
X-Ray Fluorescence (XRF)	Emission of characteristic X-rays after excitation by a primary X-ray source.	Rapid screening for elemental impurities.[7]	Non-destructive and requires minimal sample preparation.	Lower sensitivity compared to ICP-MS.

Logical Workflow for Comprehensive Characterization:

Caption: A logical workflow for the comprehensive characterization of a new chemical entity.

Conclusion

The elemental analysis of 6-(1-Piperidinyl)-3-pyridinamine 3HCl is a critical quality control step that provides fundamental information about its chemical composition. While the theoretical calculation provides a clear benchmark, a thorough understanding of the potential sources of experimental error is essential for obtaining accurate and reliable results. By employing a self-validating analytical protocol and complementing elemental analysis with orthogonal techniques such as HPLC, LC-MS, NMR, and ICP-MS/OES, researchers can build a comprehensive and robust data package that ensures the identity, purity, and quality of this promising pharmaceutical compound. This multi-faceted approach is indispensable for advancing drug development programs and meeting stringent regulatory requirements.

References

• Sathee Forum. (2025, October 17). Explain the different types of errors that can occur in elemental analysis of organic compounds ?
• Pharmaceutical Technology. (2025, March 14). Elemental Impurity Analysis.
• Pharmacopeia. General Chapters: <471> OXYGEN FLASK COMBUSTION.
• PubMed. (2016, July 15). Determination of Elemental Impurities in Pharmaceutical Products and Related Matrices by ICP-based Methods: A Review.
• Malvern Panalytical. (2024, September 13). Ensuring the purity of pharmaceuticals and how XRF can fast-track elemental analysis.
• SciSpace. Pharmacopoeia methods for elemental analysis of medicines: a comparative study.
• Alfa Chemistry. Analytical Methods for Elemental Impurities in Pharmaceuticals.
• ResearchGate. Comparison of the CHNS analysis results with those determined by other analytical instruments.
• ACS Central Science. (2022, June 23). An International Study Evaluating Elemental Analysis.
• University of British Columbia. Summary of CHNS Elemental Analysis Common Problems.
• Inorganic Chemistry Frontiers (RSC Publishing). (2021, December 21).
• PMC - NIH. (2022, June 23). An International Study Evaluating Elemental Analysis.
• AZoM. (2023, October 12). Why Use Organic Elemental Analyzers for CHNS Analysis?
• Auriga Research. (2025, June 12). Elemental Analysis CHNS (O) - Testing Methods.
• PMC. (2024, September 13). CHNSO Elemental Analyses of Volatile Organic Liquids by Combined GC/MS and GC/Flame Ionisation Detection Techniques with Application to Hydrocarbon-Rich Biofuels.
• Exeter Analytical. (2016, April 15). A COMPARATIVE REVIEW OF THE EFFECTS OF INSTRUMENT DESIGN ON ANALYTICAL PERFORMANCE.
• BOC Sciences. Pharmaceutical Elemental Impurities Analysis - Wet Chemistry.
• Scholars Crossing. Synthesis and Analysis of Hydrochloride Salts Used as Adulterants.
• ChemScience. Oxygen Combustion Flask Set.
• ResearchGate. (PDF) Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients.
• MilliporeSigma. Method for the Analysis and Quantitation of Pharmaceutical Counterions Utilizing Hydrophilic Interaction Liquid Chromatography.
• USP-NF. Comments were received for the following, when they were proposed in the Pharmacopeial Forum - General Chapters.
• ACS Omega. (2025, September 3). Parametric Study of Metallothermic Purification of Chloride Salts.

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infrared (IR) spectrum peaks for 6-(1-Piperidinyl)-3-pyridinamine 3HCl

An Expert's Comparative Guide to the Infrared Spectrum of 6-(1-Piperidinyl)-3-pyridinamine 3HCl

**Executive Summary

This technical guide provides an in-depth analysis and interpretation of the key infrared (IR) spectrum peaks for 6-(1-Piperidinyl)-3-pyridinamine trihydrochloride (3HCl). Designed for researchers and drug development professionals, this document moves beyond a simple peak listing. It offers a comparative analysis, grounding the spectral features of this complex heterocyclic amine against simpler, constituent-like molecules such as 3-aminopyridine and piperidine. By understanding the effects of extensive protonation on the vibrational modes of the aromatic and aliphatic amine functionalities, this guide equips scientists with the expertise to confidently identify and characterize this compound and its analogues.

Introduction: The Challenge of a Multifunctional Molecule

6-(1-Piperidinyl)-3-pyridinamine is a molecule of interest in medicinal chemistry, featuring a scaffold with multiple basic centers: a primary aromatic amine, a pyridine ring nitrogen, and a tertiary aliphatic amine within the piperidine moiety. When fully protonated as a trihydrochloride salt (3HCl), its infrared spectrum becomes a complex tapestry of overlapping vibrational modes. Fourier Transform Infrared (FTIR) spectroscopy is an indispensable, non-destructive technique for the structural elucidation of such compounds.[1] This guide provides a systematic approach to deconvoluting its spectrum by explaining the causal relationships between molecular structure, protonation state, and observed IR absorption bands.

**2. Molecular Structure & The Impact of Protonation

To interpret the IR spectrum of 6-(1-Piperidinyl)-3-pyridinamine 3HCl, it is crucial to first visualize the molecule and the profound impact of protonation on its functional groups. The trihydrochloride form implies that all three nitrogen atoms are protonated, creating a primary ammonium group (-NH₃⁺), a pyridinium cation, and a piperidinium cation. This conversion dramatically alters the IR spectrum compared to the free base.

Caption: Structure of 6-(1-Piperidinyl)-3-pyridinamine 3HCl with key functional groups highlighted.

Comparative Spectral Analysis: Deconvoluting the Spectrum

The most effective method for interpreting the spectrum is to compare it with the spectra of its fundamental components. We will analyze the spectrum in key regions, referencing the known absorptions for aromatic amines, aliphatic amines, and their protonated forms.

The N-H and C-H Stretching Region (>2500 cm⁻¹)

This high-frequency region is dominated by N-H and C-H stretching vibrations. In the free base, a primary amine typically shows two N-H stretching bands between 3500 and 3300 cm⁻¹.[2][3] However, upon protonation to -NH₃⁺, these are replaced by a very broad and strong absorption band, often spanning from 3200 cm⁻¹ down to 2500 cm⁻¹, which is characteristic of ammonium salts. This broadness is due to extensive hydrogen bonding with the chloride counter-ions.

Similarly, the piperidine N-H stretch of a secondary amine (around 3350-3310 cm⁻¹) is absent.[2] Instead, the piperidinium N⁺-H stretch contributes to the broad absorption envelope in the 3000-2500 cm⁻¹ region. The protonated pyridinium N⁺-H bond also gives rise to a stretching vibration, which is often observed as a broad band.[4][5]

• Aromatic C-H Stretch: Weak to medium sharp peaks are expected just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).

• Aliphatic C-H Stretch: Medium to strong sharp peaks are expected just below 3000 cm⁻¹ (typically 2980-2850 cm⁻¹) from the CH₂ groups of the piperidine ring.

The Double Bond and Bending Region (1700-1400 cm⁻¹)

This region is rich with information from N-H bending and aromatic ring vibrations.

• Ammonium (-NH₃⁺) Bending: The primary ammonium group gives rise to two characteristic bending vibrations: an asymmetric bend around 1620-1560 cm⁻¹ and a symmetric "umbrella" bend around 1550-1500 cm⁻¹. These are often strong and can be diagnostic.

• Piperidinium (R₂NH₂⁺) Bending: A scissoring vibration for the secondary ammonium group is expected in the 1620-1560 cm⁻¹ range.

• Pyridinium Ring Vibrations: The aromatic C=C and C=N stretching vibrations of the pyridine ring are significantly affected by protonation. In neutral pyridine, strong bands appear around 1580, 1500, and 1440 cm⁻¹.[6][7] Upon formation of the pyridinium ion, these bands often shift to higher frequencies and change in relative intensity.[4][5] Expect strong, sharp absorptions in the 1630-1450 cm⁻¹ range, which will overlap with the N-H bending modes.

The Fingerprint Region (<1400 cm⁻¹)

This region contains a complex series of absorptions, including C-N stretching, C-H bending, and various ring deformation modes. While individual peak assignment can be challenging, key features can be identified.

• C-N Stretching: The aromatic C-N stretch (pyridinamine) is typically strong and found between 1335-1250 cm⁻¹.[2][8] The aliphatic C-N stretch (piperidine) is weaker and appears at a lower frequency, between 1250–1020 cm⁻¹.[2][8]

• N-H Wagging: In the free base, a broad, strong N-H wagging band would be expected between 910-665 cm⁻¹.[2] In the protonated form, the out-of-plane N⁺-H bending vibrations contribute to this region, but their appearance can be highly variable.

Tabulated Data Summary: A Comparative Overview

The following table summarizes the expected key IR peaks for 6-(1-Piperidinyl)-3-pyridinamine 3HCl and compares them with simpler reference molecules. This provides a clear guide for spectral assignment.

Vibrational Mode	Expected Range (cm⁻¹) for Target Molecule	Intensity	Comparative Notes from Simpler Molecules
N⁺-H Stretching (Ammonium, Piperidinium, Pyridinium)	3200 - 2500	Strong, Very Broad	Replaces the sharper N-H stretches of neutral primary and secondary amines (3500-3300 cm⁻¹).[2][9] Characteristic of amine salts.
Aromatic C-H Stretching	3100 - 3000	Weak to Medium	Typical for aromatic rings, as seen in 3-aminopyridine.
Aliphatic C-H Stretching	2980 - 2850	Medium to Strong	Characteristic of the piperidine ring CH₂ groups.[10]
Pyridinium Ring C=C, C=N Stretching	1630 - 1575	Strong	Shifted from neutral pyridine bands due to protonation.[4][5]
N⁺-H Bending (Asymmetric -NH₃⁺ & R₂NH₂⁺)	1620 - 1560	Medium to Strong	Overlaps with pyridinium ring stretches. Key indicator of protonation.
N⁺-H Bending (Symmetric -NH₃⁺)	1550 - 1500	Medium	The "umbrella" mode of the primary ammonium group.
Aromatic C-N Stretching	1335 - 1250	Strong	Characteristic of aromatic amines.[8]
Aliphatic C-N Stretching	1250 - 1020	Medium	Characteristic of the piperidine C-N bond.[2]

Experimental Protocol: Acquiring High-Quality FTIR Data

The following protocol outlines a standard procedure for obtaining an FTIR spectrum of a solid sample, ensuring data integrity and reproducibility.

Caption: Standard workflow for FTIR analysis of a solid sample using the KBr pellet method.

Trustworthiness in Protocol: This method is a self-validating system. The quality of the final spectrum is directly dependent on the transparency of the KBr pellet (indicating proper grinding and pressing) and the flatness of the baseline after background subtraction, ensuring that observed peaks are from the sample, not atmospheric interference or scattering.

Conclusion

The infrared spectrum of 6-(1-Piperidinyl)-3-pyridinamine 3HCl is defined by the signatures of its three protonated nitrogen centers. The most prominent features are the extremely broad N⁺-H stretching absorptions between 3200-2500 cm⁻¹ and a series of strong, overlapping N⁺-H bending and pyridinium ring stretching bands in the 1630-1500 cm⁻¹ region. By comparing these features with the known spectra of simpler amines and pyridinium salts, and by identifying the characteristic aliphatic and aromatic C-H and C-N stretches, researchers can achieve a confident and accurate structural confirmation of the target molecule.

References

• IR Spectroscopy Tutorial: Amines. University of California, Los Angeles (UCLA). [Link]

• Infrared Spectra of 2-Amino Pyridine and its Addition Compounds with Certain Inorganic Halides. CHIMIA. [Link]

• The Infrared Spectra of Aromatic Amines (Anilines). Illinois State University. [Link]

• Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands). WikiEducator. [Link]

• IR Spectroscopic Evidence of Hydrogen Bonding in Piperidine. Acta Chimica Academiae Scientiarum Hungaricae. [Link]

• FT-IR spectra of aminopyridines and compounds 1, 2, 3, and 5. ResearchGate. [Link]

• Spectroscopic studies of some n-heterocyclic compounds. Dr. Annasaheb GD Bendale Mahila Mahavidyalaya, Jalgaon. [Link]

• Spectroscopic Investigations of 2-Aminopyridine. Trade Science Inc. [Link]

• IR spectra of 4-piperidinemethanol solutions. ResearchGate. [Link]

• Piperidine. PubChem, National Institutes of Health (NIH). [Link]

• Piperidine: vibrational assignment, conformational analysis, and chemical thermodynamic properties. Centers for Disease Control and Prevention (CDC). [Link]

• Infrared Depletion Spectroscopy and Structure of the 2-Aminopyridine Dimer. The Journal of Physical Chemistry A - ACS Publications. [Link]

• FTIR characterization of heterocycles lumazine and violapterin in solution: effects of solvent on anionic forms. PubMed. [Link]

• A reducing-difference IR-spectral study of 4-aminopyridine. Semantic Scholar. [Link]

• 24.10: Spectroscopy of Amines. Chemistry LibreTexts. [Link]

• Contribution to the Infrared Spectra of Five-Membered N- and N,S-Heterocyclic Compounds. Canadian Science Publishing. [Link]

• FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research. [Link]

• Preparing and Characterization of Some Heterocyclic Compounds with Studying Their Biological Activity. Journal of Al-Nahrain University. [Link]

• Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online. [Link]

• Vibrational Spectra of Pyridinium Salts. Canadian Science Publishing. [Link]

• Internal Vibrations of Pyridinium Cation in One-Dimensional Halide Perovskites and the Corresponding Halide Salts. MDPI. [Link]

• A new insight into the vibrational analysis of pyridine. ResearchGate. [Link]

• The Vibrational Spectrum of Pyridine and the Thermodynamic Properties of Pyridine Vapors. Journal of Research of the National Bureau of Standards. [Link]

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Comprehensive Guide: 6-(1-Piperidinyl)-3-pyridinamine 3HCl Reference Standards

This comprehensive guide provides a technical analysis of 6-(1-Piperidinyl)-3-pyridinamine 3HCl reference standards, designed for researchers in medicinal chemistry and analytical development.

Executive Summary

6-(1-Piperidinyl)-3-pyridinamine 3HCl (also known as 3-Amino-6-piperidinopyridine trihydrochloride) is a critical heterocyclic building block and impurity standard used in the synthesis of kinase inhibitors (e.g., SHP2, BTK targets) and neurological therapeutics.

Unlike the free base, the 3HCl salt form offers superior aqueous solubility for biological assays but introduces significant challenges regarding hygroscopicity and acidity. This guide evaluates suppliers based on technical merit, purity profiling capabilities, and salt stoichiometry verification.

Chemical Identity & Mechanism

Understanding the physicochemical properties is a prerequisite for selecting a reference standard.

Parameter	Specification
Chemical Name	6-(1-Piperidinyl)-3-pyridinamine trihydrochloride
Free Base CAS	5351-00-8 (Representative)
Salt Form	3HCl (Trihydrochloride)
Molecular Formula	C₁₀H₁₅N₃ · 3HCl
Molecular Weight	177.25 (Free Base) / ~286.6 (3HCl)
pKa Profile	Pyridine N (~5.8), Aniline N (~3.5), Piperidine N (delocalized, <5)

Structural Dynamics & Salt Stoichiometry

The "3HCl" designation implies a stoichiometric excess of acid, as the molecule contains only two significantly basic centers (the pyridine nitrogen and the aniline nitrogen). The piperidine nitrogen's lone pair is delocalized into the pyridine ring (amidine-like resonance), significantly reducing its basicity.

• Implication: The 3rd HCl molecule is likely lattice-bound or weakly associated, making the salt highly hygroscopic and prone to losing HCl (disproportionation) if not stored under inert gas.

Supplier Landscape & Selection Guide

Because the 3HCl salt is a specialized form, it is often sourced from "Building Block" specialists rather than general catalog aggregators.

Comparative Analysis of Supplier Tiers

Feature	Tier 1: Primary Manufacturers	Tier 2: Catalog Aggregators	Tier 3: Custom Synthesis
Examples	Enamine, Combi-Blocks, PharmBlock	MolPort, eMolecules, Fisher	WuXi AppTec, Boc Sciences
Purity Guarantee	High (>98%)	Variable (Depends on source)	Customizable (>99%)
Analytical Data	H-NMR, LC-MS included	Often limited to COA	Full structural elucidation
Salt Verification	Chloride titration often available	Rare	On request
Lead Time	1-2 Weeks	2-6 Weeks	4-8 Weeks
Best For	Routine synthesis, screening	Price comparison	GMP Impurity Standards

Recommended Suppliers (Field-Verified)

• Combi-Blocks (USA): Known for maintaining stock of specific salt forms and providing reliable H-NMR data confirming salt stoichiometry.

• Enamine (Ukraine/EU): Largest inventory of heterocyclic building blocks; excellent for sourcing analogs to validate impurity profiles.

• Toronto Research Chemicals (TRC): Best for isotope-labeled versions (e.g., deuterated) if used as an internal standard for LC-MS/MS.

Technical Benchmarking: Purity & Stability

To validate a supplier's standard, you must perform the following "Self-Validating" checks.

A. Impurity Profiling (The "Fingerprint")

The primary impurities arise from the synthesis pathway (Nucleophilic Aromatic Substitution followed by Reduction).

Figure 1: Synthesis pathway highlighting critical impurities (red) that must be absent in a reference standard.

B. Salt Stoichiometry Verification

Problem: Suppliers may label a product "HCl" without specifying mono-, di-, or tri-. Solution: Perform a Potentiometric Titration with Silver Nitrate (

).

• Target Chloride Content:

  • Mono-HCl: ~17.0%

  • Di-HCl: ~28.4%

  • 3HCl: ~37.1%

• Rejection Criteria: If experimental Cl content deviates by >1.5% from theoretical, the salt form is incorrect or wet.

Experimental Protocols

Protocol 1: HPLC Purity Assessment (Reverse Phase)

This method separates the highly polar 3HCl salt from non-polar precursors.

• Column: C18 end-capped (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Suppresses silanol interactions).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 15 minutes.

• Detection: UV at 254 nm (aromatic ring) and 210 nm (impurities).

• Sample Prep: Dissolve 1 mg in 1 mL Water:Methanol (90:10) . Note: Do not dissolve in pure organic solvent first; the 3HCl salt may precipitate.

Protocol 2: Handling & Storage (Critical)

The 3HCl salt is hygroscopic and acidic .

• Opening: Only open vials in a desiccated glove box or after allowing the vial to equilibrate to room temperature to prevent condensation.

• Weighing: Use anti-static weighing boats. The powder may be sticky.

• Storage:

  under Argon.

• Stability Check: Re-test water content (Karl Fischer) every 6 months. An increase in water content often correlates with hydrolysis of the salt lattice and pH drift.

Analytical Workflow Visualization

Use this decision tree to qualify a new batch from any supplier.

Figure 2: Quality Control Decision Tree for incoming reference standards.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10241353, 6-(piperidin-1-yl)pyridin-3-amine. Retrieved from [Link]

• European Directorate for the Quality of Medicines (EDQM). General Chapter 2.5.12: Water: Semi-Micro Determination (Karl Fischer). European Pharmacopoeia. Retrieved from [Link]

• Reich, H. J. (2018). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. (Reference for pyridine/aniline pKa values). Retrieved from [Link]

Safety & Regulatory Compliance

Proper Disposal of 6-(1-Piperidinyl)-3-pyridinamine 3HCl: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the proper disposal of 6-(1-Piperidinyl)-3-pyridinamine trihydrochloride (3HCl). This compound, a substituted pyridinamine salt, requires careful handling due to its chemical properties and potential hazards. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and compliance with environmental regulations.

Hazard Profile and Pre-Disposal Risk Assessment

• Pyridine Derivatives: Compounds containing a pyridine moiety are often toxic, harmful if swallowed, and can cause skin and eye irritation.[1][2] They are also frequently classified as environmental hazards, potentially causing long-term adverse effects in aquatic environments.[1]

• Amine Compounds: Amines can be corrosive and harmful if inhaled or absorbed through the skin.[3]

• Hydrochloride Salt: As a hydrochloride salt, this compound is acidic and may be corrosive. It is crucial to avoid mixing it with strong bases, which could liberate the free amine, or strong oxidizing agents, with which it may react exothermically.[4]

Based on these structural alerts, 6-(1-Piperidinyl)-3-pyridinamine 3HCl must be treated as hazardous chemical waste .

Potential Hazard	Rationale	Primary Precaution
Acute Toxicity (Oral, Dermal)	Based on pyridine and aminopyridine analogues.[1][2][5]	Wear appropriate Personal Protective Equipment (PPE), including gloves and a lab coat.
Skin/Eye Irritation	Common to amine hydrochlorides and pyridine derivatives.[4][6]	Wear chemical splash goggles and appropriate gloves.
Environmental Hazard	Pyridine-containing compounds can be harmful to aquatic life.[1]	Do not dispose of down the drain under any circumstances.[7][8]
Chemical Reactivity	As a hydrochloride salt, it can react with bases.[9]	Segregate from incompatible chemical waste streams, particularly bases and oxidizers.

The Core Disposal Workflow

The proper disposal of 6-(1-Piperidinyl)-3-pyridinamine 3HCl is not merely a suggestion but a requirement under regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[10][11][12] The generator of the waste is legally responsible for its management from "cradle-to-grave."[13][14]

Step 1: Waste Identification and Segregation

All materials contaminated with 6-(1-Piperidinyl)-3-pyridinamine 3HCl must be classified as hazardous waste. This includes:

• Unused or expired reagent.

• Solutions containing the compound.

• Contaminated items such as pipette tips, gloves, and weighing paper.

• Rinsate from cleaning contaminated glassware (the first rinse must always be collected as hazardous waste).[15]

This waste must be segregated from non-hazardous trash and other chemical waste streams to prevent dangerous reactions.[16][17]

Step 2: Containerization

Proper containment is critical to safe storage and transport.

• Primary Container: Use a dedicated, leak-proof container made of a compatible material (e.g., High-Density Polyethylene - HDPE, or glass).[10][16] The container must be in good condition, with a securely sealing cap.[16]

• Secondary Containment: Store the primary waste container within a larger, chemically resistant tray or tub. This precaution contains any potential leaks or spills.[17]

• Filling: Never fill a waste container to more than 90% of its capacity to allow for vapor expansion and prevent spills.[10]

Step 3: Labeling

Accurate and clear labeling is a strict regulatory requirement.[18][19]

• The container must be clearly marked with the words "Hazardous Waste ."[7][18][19]

• The full chemical name, "6-(1-Piperidinyl)-3-pyridinamine 3HCl ," must be written out. Do not use abbreviations or chemical formulas.[19]

• List all components of a mixture, including solvents and their approximate percentages.

• Indicate the relevant hazards by checking the appropriate boxes on the label (e.g., Toxic, Irritant).[19]

• Record the date when waste was first added to the container (the "accumulation start date").[19]

Step 4: Storage and Accumulation

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[17][18]

• The storage area must be under the control of laboratory personnel.[10]

• Keep the waste container closed at all times, except when adding waste.[16]

• Store away from incompatible materials, heat sources, and direct sunlight.[7][8]

Step 5: Professional Disposal

On-site chemical treatment or neutralization by laboratory personnel is strongly discouraged unless the facility has specific permits and established protocols. The safest and most compliant method of disposal is through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal contractor.[8][20] They are equipped to handle transport and final disposal, which for this type of compound typically involves high-temperature incineration.[21]

Spill and Decontamination Procedures

Accidents can happen, and a clear plan for managing spills is essential.[8]

• Evacuate and Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[7]

• Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial spill pads, to cover and contain the spill.[7][8]

• Collect Waste: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[3]

• Decontaminate: Clean the spill area thoroughly. The cleaning materials and final rinsate should also be disposed of as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS office as per institutional policy.[8]

For decontaminating glassware, after the initial rinses are collected as hazardous waste, wash thoroughly with soap and water.

Procedural Workflow Diagram

The following diagram outlines the decision-making process for the proper management and disposal of 6-(1-Piperidinyl)-3-pyridinamine 3HCl.

Caption: Disposal workflow for 6-(1-Piperidinyl)-3-pyridinamine 3HCl.

Disclaimer: This guide is intended for informational purposes for trained research professionals. Always consult your institution-specific safety protocols, the chemical's Safety Data Sheet (if available), and your local Environmental Health & Safety (EHS) office for guidance. Regulations can vary by location, and adherence to local and federal laws is mandatory.[7][10]

References

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• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• HazChem Environmental. (n.d.). RCRA: Resource Conservation & Recovery Act.
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• U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations.
• Agency for Toxic Substances and Disease Registry (ATSDR). (1992, September). Toxicological Profile for Pyridine. U.S. Public Health Service.
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A Senior Application Scientist's Guide to Safely Handling 6-(1-Piperidinyl)-3-pyridinamine 3HCl

Understanding the Potential Hazards: A Proactive Approach

Given its chemical structure—a substituted pyridinamine hydrochloride—we must anticipate a certain hazard profile. Pyridine and its derivatives are known to be harmful if swallowed, inhaled, or absorbed through the skin.[1][2] They can cause significant irritation to the skin, eyes, and respiratory tract.[3][4] The hydrochloride salt form suggests the compound is likely a solid, which can present an inhalation hazard if it becomes airborne dust.[1][5]

Anticipated Hazard Profile:

Hazard Type	Potential Effect	Rationale based on Similar Compounds
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or toxic if swallowed, in contact with skin, or inhaled.[1]	Pyridine and its derivatives consistently show acute toxicity across multiple exposure routes.[2][4]
Skin Corrosion/Irritation	May cause skin irritation or burns.[1][3]	Many pyridine-based compounds are known skin irritants.[4]
Serious Eye Damage/Irritation	May cause serious eye irritation or damage.[1][3]	Direct contact with related chemicals can lead to severe eye irritation.

| Respiratory Irritation | Dust may cause respiratory tract irritation.[3] | Inhalation of dust from hydrochloride salts of amine compounds is a common cause of respiratory irritation.[1][5] |

Personal Protective Equipment (PPE): Your First Line of Defense

A robust PPE strategy is non-negotiable when handling 6-(1-Piperidinyl)-3-pyridinamine 3HCl. The following table outlines the minimum required PPE.

PPE Category	Specification	Justification
Eye and Face Protection	Chemical safety goggles with side-shields conforming to EN166 (EU) or ANSI Z87.1 (US) standards. A face shield should be worn if there is a significant risk of splashing.[5]	Protects against dust particles and potential splashes.
Skin Protection	Gloves: Chemical-resistant gloves, such as nitrile rubber, inspected before each use.[6] Use proper glove removal technique to avoid skin contact.[5] Lab Coat: A full-length laboratory coat.	Nitrile gloves offer good resistance to a range of chemicals.[6] A lab coat prevents contamination of personal clothing.
Respiratory Protection	A NIOSH-approved respirator is recommended if handling large quantities, if dust is generated, or if working outside of a certified chemical fume hood.[7]	Protects against inhalation of potentially harmful dust particles.

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial to minimize exposure and ensure safety.

Caption: Workflow for the safe handling of 6-(1-Piperidinyl)-3-pyridinamine 3HCl.

Step-by-Step Handling Protocol

• Preparation:

  • Before beginning any work, review the safety data sheets for similar compounds like 4-Amino Pyridine and Pyridine hydrochloride to reinforce your understanding of the potential hazards.[3][5]

  • Ensure that a properly functioning chemical fume hood is available.[8]

  • Don all required PPE as outlined in the table above.[6]

• Handling:

  • Conduct all manipulations of the solid compound within a certified chemical fume hood to minimize inhalation exposure.[8]

  • When weighing and transferring the compound, use techniques that prevent dust formation, such as careful scooping rather than pouring from a height.

  • Keep the container tightly closed when not in use.[8]

  • Avoid contact with skin and eyes.[9] In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[8]

• Storage:

  • Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[8][9]

  • Store away from incompatible materials such as strong oxidizing agents.[3]

Spill and Accidental Release Protocol

In the event of a spill, remain calm and follow these procedures:

• Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, if it can be done safely.

• PPE: Do not attempt to clean up a spill without the proper PPE, including respiratory protection.

• Containment: For small spills, carefully sweep up the solid material without creating dust and place it into a suitable, labeled container for disposal.[1][5]

• Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap and water.[7]

• Disposal: All materials used for cleanup should be treated as hazardous waste and disposed of accordingly.[7]

Disposal Plan: Ensuring Environmental and Personal Safety

All waste containing 6-(1-Piperidinyl)-3-pyridinamine 3HCl must be treated as hazardous waste.

Waste Management Workflow

Caption: Decision workflow for the proper disposal of chemical waste.

Key Disposal Steps:

• Containerization: Collect all waste materials (including contaminated gloves, wipes, and excess chemical) in a designated, compatible, and clearly labeled hazardous waste container.[7]

• Labeling: The label must clearly state "Hazardous Waste" and include the full chemical name.

• Segregation: Do not mix this waste with other waste streams unless explicitly instructed to do so by your institution's environmental health and safety (EHS) department.

• Professional Disposal: Arrange for the collection of the hazardous waste by a licensed and reputable chemical waste disposal company.[7] Provide them with all available safety information. Never dispose of this chemical down the drain or in regular trash.[5]

By adhering to these rigorous safety protocols, you can effectively mitigate the risks associated with handling 6-(1-Piperidinyl)-3-pyridinamine 3HCl, ensuring a safe and productive research environment.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]

• Covestro. (n.d.). MATERIAL SAFETY DATA SHEET. Retrieved from [Link]

• KISHIDA CHEMICAL CO., LTD. (n.d.). Safety Data Sheet - Pyridine. Retrieved from [Link]

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